SOPEth-d5

Core Science & Biosynthesis

An In-depth Technical Guide on the Comparative Analysis of Deuterated and Non-Deuterated Phosphatidylethanol (PEth)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phosphatidylethanol (B1425624) (PEth), a specific and sensitive biomarker for alcohol consumption, and its deuterated analog, PEth-d5. It delves into the core principles of utilizing PEth-d5 as an internal standard in quantitative analysis, outlines detailed experimental protocols, and presents key data in a comparative format. This document is intended to serve as a valuable resource for professionals in research, clinical diagnostics, and drug development who are engaged in the accurate quantification of alcohol biomarkers.

Introduction to Phosphatidylethanol (PEth) and its Deuterated Analog

Phosphatidylethanols (PEth) are a group of aberrant phospholipids (B1166683) formed in the presence of ethanol (B145695) via the enzymatic action of phospholipase D (PLD) on phosphatidylcholine.[1][2] Because their formation is directly dependent on the presence of ethanol, PEth species are considered highly specific biomarkers of alcohol consumption.[3] The most abundant and commonly analyzed homolog is PEth 16:0/18:1.[4][5]

In quantitative analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), stable isotope-labeled internal standards are crucial for achieving accurate and precise results. PEth-d5, a deuterated form of PEth, serves as an ideal internal standard for the quantification of its non-deuterated counterpart. By incorporating five deuterium (B1214612) atoms, PEth-d5 is chemically almost identical to the native analyte but has a distinct mass-to-charge ratio (m/z), allowing for its separate detection by a mass spectrometer.[6][7] This near-identical physicochemical behavior ensures that PEth-d5 co-elutes with the analyte and experiences similar effects during sample preparation and ionization, thereby effectively compensating for variations in extraction efficiency, matrix effects, and instrument response.[6]

Physicochemical Properties

A clear understanding of the physical and chemical properties of both the analyte and the internal standard is fundamental for method development and data interpretation. The key properties of PEth 16:0/18:1 and its deuterated internal standard, PEth 16:0/18:1-d5, are summarized below.

Property	Non-Deuterated PEth (16:0/18:1)	PEth-d5 (16:0/18:1)	Reference(s)
Chemical Formula	C₃₉H₇₄O₈P · NH₄	C₃₉H₆₉D₅O₈P · NH₄	[8][9]
Molecular Weight	~720.01 g/mol	~725.04 g/mol	[8][9]
Monoisotopic Mass	~701.52 g/mol	~706.55 g/mol	[6][7]
Structure	A glycerophospholipid with a palmitoyl (B13399708) (16:0) and an oleoyl (B10858665) (18:1) fatty acid chain, and a phosphoethanol head group.	Identical to non-deuterated PEth, with five deuterium atoms on the ethanol moiety of the head group.	[10]

Metabolic Pathway of PEth Formation

The formation of PEth is a direct consequence of alcohol consumption and involves the enzymatic activity of phospholipase D (PLD). The following diagram illustrates this metabolic pathway.

Metabolic pathway of PEth formation.

In the presence of ethanol, phospholipase D catalyzes a transphosphatidylation reaction, where the choline head group of phosphatidylcholine is replaced by an ethanol molecule, resulting in the formation of PEth.[1][11] Under normal physiological conditions (in the absence of ethanol), PLD hydrolyzes phosphatidylcholine to produce phosphatidic acid and choline.[1]

Experimental Protocols for PEth Quantification

The accurate quantification of PEth in biological matrices, typically whole blood, is achieved using LC-MS/MS with PEth-d5 as an internal standard. Below are representative experimental protocols for sample preparation and analysis.

Protein precipitation is a common and straightforward method for extracting PEth from whole blood samples.[6][12]

• Aliquoting: Transfer 150 µL of whole blood into a microcentrifuge tube.[6]

• Internal Standard Spiking: Add a known amount of PEth-d5 internal standard solution (e.g., 0.55 µM) to the sample.[6]

• Precipitation: Add 450 µL of cold 2-propanol to the sample.[6]

• Vortexing: Vortex the mixture vigorously to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

The following table summarizes typical LC-MS/MS parameters for the analysis of PEth 16:0/18:1 and its deuterated internal standard.

Parameter	Typical Conditions	Reference(s)
LC System	UPLC® or UHPLC system	[6][12]
Column	BEH-phenyl (2.1 × 30 mm, 1.7 µm) or equivalent	[6]
Mobile Phase A	5 mM Ammonium formate (B1220265) in water (pH 10.1)	[6]
Mobile Phase B	Acetonitrile	[6]
Flow Rate	0.5 mL/min	[6]
Gradient	Gradient elution with a runtime of approximately 2.3 minutes	[6]
MS System	Triple quadrupole mass spectrometer	[6]
Ionization Mode	Negative Electrospray Ionization (ESI-)	[6][12]
Monitored Transitions (m/z)	PEth 16:0/18:1: 701.7 > 255.2 (quantifier), 701.7 > 281.3 (qualifier) PEth-d5 16:0/18:1: 706.7 > 255.3	[6][12]

Analytical Workflow

The general workflow for the quantitative analysis of PEth using a deuterated internal standard is depicted in the following diagram.

References

• 1. Phosphatidylethanol - Wikipedia [en.wikipedia.org]
• 2. usdtl.com [usdtl.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciex.com [sciex.com]
• 6. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. redhotdiagnostics.com [redhotdiagnostics.com]
• 8. Phosphatidylethanol 16:0/18:1 (PEth 16:0/18:1) solution CAS 1612140-88-1 [sigmaaldrich.com]
• 9. Phosphatidylethanol 16:0/18:1-D5 (PEth 16:0/18:1-D5) solution 100 μg/mL in methanol ((as free phosphate)), certified reference material, ampule of 1 mL, Cerilliant® | Sigma-Aldrich [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. The Formation, Elimination, Interpretation and Future Research Needs of Phosphatidylethanol (PEth) for Research Studies and Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to SOPEth-d5: Properties, Analysis, and Biological Relevance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of SOPEth-d5, its application in quantitative analysis, and the biological significance of its non-deuterated counterpart, 1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (SOPEth). This document is intended to serve as a valuable resource for researchers utilizing SOPEth-d5 as an internal standard in lipidomics and for those investigating the roles of specific phosphatidylethanolamines in biological systems.

Core Properties of SOPEth-d5 and SOPEth

SOPEth-d5 is a deuterated form of 1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine, a naturally occurring phospholipid. The "-d5" designation indicates that five hydrogen atoms on the ethanolamine (B43304) headgroup have been replaced with deuterium. This isotopic labeling makes SOPEth-d5 an ideal internal standard for mass spectrometry-based quantification of its non-deuterated analogue and other related phosphatidylethanolamines.

Physical and Chemical Properties

Table 1: General Properties of 1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (SOPEth)

Property	Value	Source
Full Chemical Name	1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine	N/A
Synonyms	SOPE, 18:0/18:1 PE	N/A
Appearance	Crystalline solid	[1]

Table 2: Physicochemical Data for 1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (SOPEth)

Property	Value	Source
Molecular Formula	C₄₁H₈₀NO₈P	[1]
Molecular Weight	746.06 g/mol	[1]
Solubility	Soluble in ethanol	[1]

Table 3: Physicochemical Data for SOPEth-d5

Property	Value	Source
Molecular Formula	C₄₁H₇₅D₅NO₈P	N/A
Molecular Weight	751.1 g/mol	N/A

Experimental Protocols

SOPEth-d5 is primarily used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for the quantitative analysis of phospholipids. Below is a detailed, generalized protocol for the extraction and analysis of phosphatidylethanolamines from biological samples using a deuterated internal standard like SOPEth-d5.

Lipid Extraction from Biological Samples (Folch Method)

This protocol describes a standard method for extracting total lipids from biological matrices.

Materials:

• Biological sample (e.g., cell pellet, tissue homogenate)

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• SOPEth-d5 internal standard solution (of known concentration in a suitable solvent like ethanol)

• Glass centrifuge tubes with Teflon-lined caps

• Centrifuge

• Nitrogen gas stream evaporator

Procedure:

• Homogenization: Homogenize the biological sample in an appropriate buffer.

• Internal Standard Spiking: Add a known amount of the SOPEth-d5 internal standard solution to the homogenate. The amount should be chosen to be within the linear range of the mass spectrometer's detector.

• Solvent Addition: Add chloroform and methanol to the sample in a ratio of 2:1 (v/v) to the aqueous sample, resulting in a final single-phase mixture of chloroform:methanol:water of approximately 2:1:0.8.

• Vortexing and Incubation: Vortex the mixture vigorously for 1-2 minutes and then incubate at room temperature for 20-30 minutes to ensure complete extraction.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture and vortex again. Centrifuge at a low speed (e.g., 2000 x g) for 5-10 minutes to facilitate phase separation.

• Collection of the Organic Phase: Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a clean tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as methanol or isopropanol.

Lipid extraction and analysis workflow.

Quantitative Analysis by LC-MS/MS

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF) with an electrospray ionization (ESI) source

Typical LC Conditions:

• Column: A C18 reversed-phase column is commonly used for separating phospholipids.

• Mobile Phase A: Acetonitrile/water (e.g., 60:40) with a suitable additive like ammonium (B1175870) formate (B1220265) or formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with the same additive.

• Gradient: A gradient from a lower to a higher percentage of mobile phase B is used to elute the lipids.

• Flow Rate: Dependent on the column dimensions (typically 0.2-0.5 mL/min for HPLC).

• Column Temperature: Maintained at a constant temperature (e.g., 40-50 °C).

Typical MS/MS Conditions:

• Ionization Mode: Positive or negative ion mode can be used. Phosphatidylethanolamines are often analyzed in positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM) is typically used for quantification.

• MRM Transitions:

  • For SOPEth: The precursor ion will be its [M+H]⁺ adduct. The product ion will correspond to a specific fragment, often the neutral loss of the phosphoethanolamine headgroup.

  • For SOPEth-d5: The precursor ion will be its [M+H]⁺ adduct (with the corresponding mass shift due to deuterium). The product ion will also show a mass shift if the fragmentation occurs on the deuterated portion.

• Data Analysis: The peak area of the analyte (SOPEth) is normalized to the peak area of the internal standard (SOPEth-d5). The concentration of the analyte is then determined by comparing this ratio to a calibration curve prepared with known concentrations of the non-deuterated standard and a fixed concentration of the internal standard.

Biological Significance of Phosphatidylethanolamines

Phosphatidylethanolamines (PEs) are a major class of phospholipids, typically constituting the second most abundant phospholipid in mammalian cell membranes. They play crucial roles in various cellular processes.

Structural Role in Membranes

PEs are key components of biological membranes, contributing to their structural integrity and fluidity. The relatively small size of the ethanolamine headgroup can induce negative curvature in the lipid bilayer, which is important for processes like membrane fusion and fission.

Involvement in Signaling Pathways

While not a primary signaling molecule itself, phosphatidylethanolamine (B1630911) serves as a precursor for the synthesis of important signaling lipids. It can also modulate the activity of membrane-associated proteins involved in signaling cascades.

Key Signaling Roles:

• Precursor to other lipids: PE can be methylated to form phosphatidylcholine (PC), another major membrane phospholipid.

• Autophagy: PE is essential for the formation of autophagosomes, the double-membraned vesicles that sequester cellular components for degradation during autophagy. The conjugation of PE to Atg8-family proteins is a critical step in this process.[2]

• Cell Division: PEs are involved in the final stages of cell division (cytokinesis).

Biological roles of phosphatidylethanolamine.

Conclusion

SOPEth-d5 is an essential tool for accurate and precise quantification of 1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine and related lipids in complex biological samples. Understanding its physicochemical properties, alongside those of its non-deuterated counterpart, and employing robust experimental protocols are critical for obtaining reliable data in lipidomics research. Furthermore, appreciating the diverse biological roles of phosphatidylethanolamines provides a crucial context for interpreting the quantitative data obtained using SOPEth-d5, ultimately advancing our understanding of lipid metabolism and its role in health and disease.

References

• 1. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Phosphatidylethanolamine positively regulates autophagy and longevity - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to SOPEth-d5 and its Analogs for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a commercially available deuterated analog of the suspected metabolite "SOPEth-d5," identified as Hydroxy Tyrosol-d4 Sulfate Sodium Salt. Given the absence of a direct commercial source for "SOPEth-d5," this guide focuses on the most structurally similar compound available for research purposes, likely to serve as a suitable internal standard in bioanalytical studies.

Chemical Identity and Commercial Availability

Initial searches for "SOPEth-d5" did not yield any commercially available compound under this specific name. The nomenclature suggests a deuterated (d5) sulfated (SO) phenylethanol (PEth) derivative. Further investigation into structurally related compounds revealed the commercial availability of Hydroxy Tyrosol-d4 Sulfate Sodium Salt , which is a close analog. Tyrosol is chemically known as 4-hydroxyphenylethanol.

This deuterated standard is crucial for quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS), where it serves as an internal standard to correct for matrix effects and variations in sample processing.

Commercial Supplier and Product Details

The primary supplier identified for Hydroxy Tyrosol-d4 Sulfate Sodium Salt is LGC Standards, which distributes products from Toronto Research Chemicals (TRC).

Parameter	Information
Compound Name	Hydroxy Tyrosol-d4 Sulfate Sodium Salt[1]
Supplier	LGC Standards (distributor for Toronto Research Chemicals)[1]
Catalog Number	TRC-H949707[1]
Molecular Formula	C₈D₄H₅NaO₆S[1]
Molecular Weight	260.233[1]
Deuterium Atoms	4
Form	Neat[1]
Storage Temperature	Room Temperature (as shipped)[1]

Other major suppliers of deuterated compounds and metabolites include Santa Cruz Biotechnology and Cayman Chemical, which offer a wide range of isotopically labeled standards for research.[2][3][4] Toronto Research Chemicals (TRC) specializes in the synthesis of complex organic chemicals, including a vast library of isotopically labeled compounds.[5][6][7]

Experimental Protocols

Deuterated internal standards like Hydroxy Tyrosol-d4 Sulfate Sodium Salt are predominantly used in quantitative mass spectrometry-based assays. Below is a general experimental protocol for the quantification of a target analyte in a biological matrix (e.g., plasma, urine) using a deuterated internal standard with LC-MS/MS.

Protocol: Quantification of a Small Molecule Metabolite in Plasma using LC-MS/MS

Objective: To accurately quantify the concentration of a target analyte (e.g., Tyrosol Sulfate) in plasma samples.

Materials:

• Plasma samples

• Hydroxy Tyrosol-d4 Sulfate Sodium Salt (Internal Standard, IS)

• Acetonitrile (ACN), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, LC-MS grade

• Microcentrifuge tubes

• LC-MS/MS system (e.g., Triple Quadrupole Mass Spectrometer)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of the non-deuterated analytical standard (e.g., Tyrosol Sulfate Sodium Salt, available from suppliers like Santa Cruz Biotechnology[8]) in a suitable solvent (e.g., methanol (B129727) or water).

  • Prepare a 1 mg/mL stock solution of the Hydroxy Tyrosol-d4 Sulfate Sodium Salt (IS).

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Perform serial dilutions of the analytical standard stock solution to prepare a series of calibration standards at different concentrations.

  • Prepare QC samples at low, medium, and high concentrations in the same biological matrix.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, calibration standard, or QC, add 150 µL of ACN containing the internal standard at a fixed concentration (e.g., 100 ng/mL).

  • Vortex the mixture for 30 seconds to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), negative mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Analyte (Tyrosol Sulfate): Determine the precursor ion (e.g., [M-H]⁻) and a suitable product ion.

      • Internal Standard (Hydroxy Tyrosol-d4 Sulfate): Determine the precursor ion (e.g., [M-H]⁻, which will be +4 Da compared to the analyte) and the corresponding product ion.

    • Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Area / IS Area).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Metabolic Pathway of Tyrosol Sulfation

The following diagram illustrates the biotransformation of Tyrosol to Tyrosol Sulfate, a common phase II metabolic reaction.

Metabolic pathway of Tyrosol sulfation.

Bioanalytical Workflow for Metabolite Quantification

This diagram outlines the typical workflow for quantifying a metabolite in a biological sample using a deuterated internal standard.

Bioanalytical workflow for metabolite quantification.

References

• 1. Hydroxy Tyrosol-d4 Sulfate Sodium Salt | LGC Standards [lgcstandards.com]
• 2. scbt.com [scbt.com]
• 3. caymanchem.com [caymanchem.com]
• 4. scbt.com [scbt.com]
• 5. alsi.ua [alsi.ua]
• 6. lubio.ch [lubio.ch]
• 7. labmix24.com [labmix24.com]
• 8. scbt.com [scbt.com]

An In-depth Guide to Phosphatidylethanol (PEth) as a Direct Alcohol Biomarker

For Researchers, Scientists, and Drug Development Professionals

Introduction to Phosphatidylethanol (B1425624) (PEth)

Phosphatidylethanol (PEth) is a group of abnormal phospholipids (B1166683) that are formed in the body exclusively in the presence of ethanol (B145695).[1][2] This makes PEth a direct biomarker of alcohol consumption, offering high specificity and sensitivity.[2][3] Unlike indirect biomarkers such as Carbohydrate-Deficient Transferrin (CDT) or liver enzymes (GGT, AST, ALT), PEth levels are not significantly influenced by other health conditions, like liver disease, making it a more reliable indicator of alcohol intake.[2][4]

PEth is formed on the membrane of red blood cells and accumulates with repeated alcohol consumption.[5][6] Due to its slow elimination, with a half-life ranging from approximately 4 to 12 days, PEth offers a detection window of up to four weeks, providing valuable insight into an individual's pattern of alcohol use over a significant period.[1][4][7][8] The most abundant and commonly measured PEth homolog for clinical and forensic purposes is PEth 16:0/18:1.[6][9][10]

Biochemical Basis of PEth Formation

PEth is synthesized through a transphosphatidylation reaction catalyzed by the enzyme phospholipase D (PLD).[1][6] In the absence of ethanol, PLD hydrolyzes phosphatidylcholine (PC), a major component of cell membranes, to produce phosphatidic acid (PA) and choline. However, when ethanol is present, it acts as a substrate for PLD, which preferentially uses ethanol over water.[1] This results in the transfer of the phosphatidyl group from PC to ethanol, forming PEth.[1][11]

This enzymatic reaction occurs primarily on the surface of red blood cells.[5] Since erythrocytes lack the necessary enzymes to metabolize PEth, it accumulates in their membranes, and its concentration in whole blood reflects the recent history of alcohol consumption.[6][12]

Below is a diagram illustrating the biochemical pathway of PEth formation.

Caption: Biochemical pathway of PEth formation catalyzed by Phospholipase D.

Quantitative Data and Clinical Interpretation

The concentration of PEth in whole blood correlates with the level of alcohol consumption.[6] While there can be inter-individual variability in PEth formation and elimination, established cutoff values help in categorizing drinking behavior.[5][9]

Table 1: Interpretation of PEth 16:0/18:1 Blood Concentrations

PEth Concentration (ng/mL)	PEth Concentration (µmol/L)	Interpretation
< 20	< 0.03	Abstinence or light/infrequent consumption.[2][4]
20 - 200	0.03 - 0.30	Significant/moderate alcohol consumption.[2][4][9]
> 200	> 0.30	Heavy or chronic excessive alcohol consumption.[2][4][9]

Conversion factor: 1 µmol/L ≈ 700 µg/L = 0.7 ng/mL. The exact conversion factor can vary slightly based on the specific PEth homolog.

Table 2: Comparison of PEth with Other Alcohol Biomarkers

Biomarker	Type	Detection Window	Advantages	Disadvantages
PEth	Direct	Up to 4 weeks[2][4]	High sensitivity and specificity[2][3]; not affected by liver disease[2].	Can show inter-individual variability[5].
Ethyl Glucuronide (EtG) / Ethyl Sulfate (EtS)	Direct	Urine: up to 5 days[5]; Hair: up to 3-6 months[2][4].	Very sensitive for recent use.	Short window in urine; potential for incidental exposure positives (e.g., hand sanitizer)[2].
Carbohydrate-Deficient Transferrin (CDT)	Indirect	2-4 weeks[1]	Well-established for detecting chronic heavy drinking.	Lower sensitivity than PEth[9]; can be affected by liver diseases and other conditions[2].
Gamma-Glutamyl Transferase (GGT)	Indirect	Weeks to months	Widely available and inexpensive.	Low specificity; elevated by many liver conditions and medications[6].
Mean Corpuscular Volume (MCV)	Indirect	Months	Part of a standard full blood count.	Low sensitivity and specificity; influenced by nutritional deficiencies and other medical conditions[6].

Experimental Protocols

The gold standard for PEth analysis is liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its high sensitivity and specificity.[2][6]

Sample Collection and Storage

• Sample Type: Whole blood is the required sample. This can be collected via venipuncture into EDTA tubes or as dried blood spots (DBS) from a finger prick.[2][4] DBS offers a less invasive collection method and provides good stability for PEth.[4][13]

• Storage: Whole blood samples should be stored refrigerated at 4°C for short-term storage (up to a few days).[14][15] For long-term storage, samples must be frozen at -80°C to ensure stability and prevent degradation.[13][15][16] PEth in DBS is stable for extended periods at room temperature.[13][16] It is crucial to avoid storing whole blood at -20°C, as PLD activity can persist and potentially lead to in-vitro PEth formation if ethanol is present in the sample.[17]

Analytical Workflow: LC-MS/MS Analysis of PEth

The following diagram outlines a typical workflow for the quantification of PEth in a clinical or research laboratory.

Caption: Standard laboratory workflow for PEth analysis using LC-MS/MS.

Detailed Methodological Steps

• Sample Preparation/Extraction:

  • An aliquot of whole blood (e.g., 100 µL) is taken.[10]

  • An internal standard (e.g., a deuterated version of PEth like PEth 16:0/18:1-d5) is added to the sample to correct for analytical variability.[10]

  • Proteins are precipitated by adding a solvent such as isopropanol (B130326) or a mixture of acetonitrile (B52724) and isopropanol.[10][18] This step also serves to extract the lipid-soluble PEth.

  • The mixture is vortexed and then centrifuged at high speed (e.g., 13,500 rpm) to pellet the precipitated proteins.[10]

  • The supernatant, containing PEth, is transferred to a clean vial for analysis.[10][18]

• Liquid Chromatography (LC):

  • The extract is injected into an LC system.

  • Chromatographic separation is typically performed using a reversed-phase column, such as a C18 column.[19]

  • An isocratic or gradient mobile phase (often a mixture of acetonitrile, isopropanol, and an aqueous buffer like ammonium (B1175870) acetate) is used to separate PEth from other blood components.[12]

• Tandem Mass Spectrometry (MS/MS):

  • The eluent from the LC column is introduced into the mass spectrometer, usually a triple quadrupole instrument.[19]

  • The analysis is performed in negative ion mode.[12]

  • Specific precursor and product ion transitions are monitored for PEth and its internal standard in Multiple Reaction Monitoring (MRM) mode. For PEth 16:0/18:1, a common transition is monitoring the precursor ion at m/z 701.6 and the product ion at m/z 281.2.[12]

• Quantification:

  • A calibration curve is generated using standards of known PEth concentrations.

  • The concentration of PEth in the unknown sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[18] The analytical measurement range is typically validated, for example, from 10 to 2000 ng/mL.[18]

Conclusion

PEth has emerged as a superior biomarker for detecting and monitoring alcohol consumption due to its high specificity, sensitivity, and convenient detection window.[3] Its direct formation from ethanol and accumulation in red blood cells provide a reliable history of alcohol intake for up to four weeks. The standardized analytical methods, primarily LC-MS/MS, allow for accurate and robust quantification in research and clinical settings. For professionals in drug development and clinical research, PEth testing offers an objective tool to assess alcohol use, which can be a critical factor in study eligibility, adherence monitoring, and the evaluation of treatment outcomes.

References

• 1. Phosphatidylethanol - Wikipedia [en.wikipedia.org]
• 2. randoxtestingservices.com [randoxtestingservices.com]
• 3. biomedgrid.com [biomedgrid.com]
• 4. toxlogic.com.au [toxlogic.com.au]
• 5. The Formation, Elimination, Interpretation and Future Research Needs of Phosphatidylethanol (PEth) for Research Studies and Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphatidylethanol (PEth) in Blood as a Marker of Unhealthy Alcohol Use: A Systematic Review with Novel Molecular Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. 8+ Expert Tips: Interpreting Peth Test Results Fast [jitsi.cmu.edu.jm]
• 9. clinmedjournals.org [clinmedjournals.org]
• 10. sciex.com [sciex.com]
• 11. usdtl.com [usdtl.com]
• 12. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Stability of phosphatidylethanol 16:0/18:1 in authentic and spiked whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Stability of Phosphatidylethanol 16:0/18:1 in Freshly Drawn, Authentic Samples from Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Stability of phosphatidylethanol species in spiked and authentic whole blood and matching dried blood spots - ProQuest [proquest.com]
• 17. myadlm.org [myadlm.org]
• 18. Beyond the baseline: quantification of two phosphatidylethanol homologues in whole blood by LC-MS-MS and retrospective data analysis from a National Reference Laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Phosphatidylethanol (PEth) in Whole Blood using PEth-d5 Internal Standard and LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylethanol (B1425624) (PEth) is an abnormal phospholipid formed in cell membranes exclusively in the presence of ethanol.[1][2] It has emerged as a highly specific and sensitive direct biomarker for alcohol consumption.[3][4][5][6] Unlike traditional indirect markers, PEth levels are not significantly influenced by factors like liver disease, age, or gender. The most abundant PEth homologs found in human blood are PEth 16:0/18:1 and PEth 16:0/18:2.[7] With a half-life of approximately four to ten days, PEth offers a window of detection of up to 3-4 weeks, making it ideal for monitoring alcohol abstinence and identifying patterns of alcohol use, from moderate to heavy consumption.[2][5][8]

Accurate quantification of PEth is critical for clinical and research applications. The use of a stable isotope-labeled internal standard, such as PEth 16:0/18:1-d5 (SOPEth-d5), is essential for reliable analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The deuterated internal standard mimics the chemical behavior of the analyte, correcting for variations during sample preparation and potential matrix effects during ionization, thereby ensuring high accuracy and precision.[6][9]

This application note provides a detailed protocol for the extraction and quantification of PEth from whole blood samples using a simple protein precipitation method with PEth-d5 as the internal standard, followed by analysis via UPLC-MS/MS.

Experimental Protocols

Materials and Reagents

• PEth 16:0/18:1 and PEth 16:0/18:2 analytical standards (e.g., from Cerilliant)

• PEth 16:0/18:1-d5 (PEth-d5) internal standard (IS)[3]

• HPLC-grade or better: Isopropanol (IPA), Acetonitrile (ACN), Methanol, Water[10]

• Ammonium formate (B1220265) and Formic acid

• Whole blood collected in EDTA (lavender-top) tubes[11][12]

• Microcentrifuge tubes (e.g., 2 mL)

• Calibrated pipettes

• Vortex mixer

• Microcentrifuge

• LC-MS/MS system (e.g., Waters ACQUITY UPLC with a Xevo TQ-S micro Tandem Quadrupole MS)

Preparation of Solutions

• PEth Stock Solutions (e.g., 1 mg/mL): Prepare individual stock solutions of PEth 16:0/18:1 and PEth 16:0/18:2 in methanol. Store at -20°C.[13]

• Calibration and QC Working Solutions: Prepare working solutions for calibrators and quality controls (QCs) by diluting the stock solutions in a solvent like IPA/ACN (1:1, v/v).[3] The calibration curve should cover the desired analytical range (e.g., 10–1000 ng/mL).

• Internal Standard (IS) Working Solution: Dilute the PEth-d5 stock solution in a suitable solvent (e.g., isopropanol) to achieve a final concentration appropriate for the assay (e.g., 50 ng/mL or 0.55 µM).[1][2] This solution will be used for sample extraction.

Sample Collection and Handling

• Collect whole blood specimens in EDTA (lavender-top) tubes.[12]

• When collecting blood, do not use alcohol-based swabs to clean the venipuncture site; use an alternative like povidone-iodine.[11]

• Samples can be stored refrigerated for up to 30 days or frozen at -80°C for long-term stability.[9][12] Prior to analysis, allow samples to thaw completely and come to room temperature.[14]

Sample Preparation: Protein Precipitation Protocol

This protocol is based on a simple and robust protein precipitation technique.[1][2][15]

• Aliquoting: Pipette 100-150 µL of whole blood (calibrator, QC, or unknown sample) into a 2 mL microcentrifuge tube.[1][2]

• Precipitation and IS Addition: Add 400-450 µL of the IS Working Solution (PEth-d5 in isopropanol) to each tube.[1][2][15]

• Vortexing: Cap the tubes and vortex-mix thoroughly for 10-15 seconds to ensure complete mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at high speed (e.g., 10,000 x g or higher) for 5-10 minutes to pellet the precipitated proteins.[15][16]

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for analysis.

• Injection: Inject an aliquot (e.g., 10-20 µL) into the LC-MS/MS system.[16]

Alternative Method: For cleaner extracts, a supported liquid extraction (SLE) or solid-phase extraction (SPE) can be employed following protein precipitation.[3][4]

Experimental Workflow

The following diagram illustrates the complete workflow from sample collection to data analysis.

Caption: Workflow for PEth analysis using protein precipitation and LC-MS/MS.

Data Presentation

The described method is validated to be accurate, precise, and sensitive for the quantification of PEth in whole blood. Performance characteristics are summarized below.

Table 1: Method Validation and Performance Characteristics

Parameter	Typical Performance	Source(s)
Linearity Range	10 - 1000 ng/mL (R² ≥ 0.999)	[1][2]
Limit of Quantification (LOQ)	1.7 - 10 ng/mL	[3]
Accuracy (% Target)	Within ±15% (typically < 10%)	[1][2][3]
Precision (% RSD / % CV)	< 15% (typically < 10%)	[1][2][3]
Extraction Recovery	95 - 102%	[1][2]

| Matrix Effects (IS Corrected) | 107 - 112% |[1][2] |

Table 2: Example LC-MS/MS Instrumental Parameters

Parameter	Setting	Source(s)
LC System	Waters ACQUITY UPLC I-Class PLUS
MS System	Waters Xevo TQ-S micro
Column	Waters ACQUITY BEH C8 (2.1 x 50 mm, 1.7 µm)
Mobile Phase A	5 mM Ammonium Formate with 0.1% Formic Acid in Water
Mobile Phase B	50:50 Acetonitrile:Isopropanol
Flow Rate	0.5 mL/min
Ionization Mode	Electrospray Ionization (ESI), Negative	[1]
MRM Transitions (PEth 16:0/18:1)	m/z 701.7 > 255.2 and 701.7 > 281.3	[1][2]

| MRM Transition (PEth-d5) | m/z 706.7 > 255.3 |[1][2] |

Interpretation of Results

While interpretive cutoffs can vary, generally accepted thresholds for PEth 16:0/18:1 are used to classify drinking behavior.

• < 20 ng/mL: Consistent with abstinence or very low, infrequent alcohol consumption.[5][12]

• 20 - 200 ng/mL: Suggests moderate alcohol consumption.[5]

• > 200 ng/mL: Indicative of heavy or chronic excessive drinking.[5][12]

Conclusion

This application note details a simple, rapid, and robust method for the quantitative analysis of PEth in whole blood. The protocol, utilizing protein precipitation with a deuterated internal standard (PEth-d5) and subsequent LC-MS/MS analysis, demonstrates excellent sensitivity, accuracy, and precision. This methodology is well-suited for high-throughput environments in clinical research, drug development, and toxicology laboratories for the reliable monitoring of alcohol consumption.

References

• 1. researchgate.net [researchgate.net]
• 2. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. toxlogic.com.au [toxlogic.com.au]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. clevelandcliniclabs.com [clevelandcliniclabs.com]
• 8. VALIDATION OF BLOOD PHOSPHATIDYLETHANOL AS AN ALCOHOL CONSUMPTION BIOMARKER IN PATIENTS WITH CHRONIC LIVER DISEASE - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mayocliniclabs.com [mayocliniclabs.com]
• 12. Drug monitoring, Phoshatidylethanol (PEth), Blood Test | Quest Diagnostics [questdiagnostics.com]
• 13. Determination by UHPLC‐QTOF‐HRMS of Phosphatidylethanol (PEth) in Dried Blood Spots: Method Validation and Practical Application of a Rising Alcohol Abuse Biomarker With Minimally Invasive Sampling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. redhotdiagnostics.com [redhotdiagnostics.com]
• 15. redhotdiagnostics.com [redhotdiagnostics.com]
• 16. sciex.com [sciex.com]

Quantitative Analysis of Alcohol Consumption Using SOPEth-d5 as an Internal Standard

Application Notes & Protocols for Researchers and Drug Development Professionals

Introduction

The quantitative analysis of alcohol consumption is a critical aspect of clinical research, forensic toxicology, and drug development. While self-reporting has traditionally been used, it is often unreliable. Therefore, the use of direct and specific biomarkers is essential for obtaining objective data. Phosphatidylethanol (B1425624) (PEth) has emerged as a highly specific biomarker for alcohol consumption, as it is only formed in the presence of ethanol (B145695).[1][2] PEth is an abnormal phospholipid produced in cell membranes, primarily red blood cells, through the action of phospholipase D (PLD) on phosphatidylcholine in the presence of ethanol.[1][3]

The most abundant homolog of PEth in human blood is typically PEth 16:0/18:1 (palmitoyl-oleoyl-phosphatidylethanol or POPEth).[1][4] Due to its long half-life of up to 28 days, PEth can provide a history of alcohol consumption, making it a valuable tool for monitoring abstinence and identifying chronic or heavy drinking patterns.[5]

For accurate quantification of PEth in biological samples, stable isotope-labeled internal standards are crucial. Sodium oleoyl (B10858665) phosphate (B84403) ethyl ester-d5 (SOPEth-d5), a deuterated form of PEth, is commonly used as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to correct for matrix effects and variations in sample preparation and instrument response.[2][6] This document provides detailed application notes and protocols for the quantitative analysis of PEth using SOPEth-d5.

Biochemical Pathway of PEth Formation

The formation of phosphatidylethanol is a direct consequence of the presence of ethanol in the body. The enzyme Phospholipase D (PLD) catalyzes the transphosphatidylation of phosphatidylcholine, where the choline (B1196258) head group is replaced by an ethanol molecule.

Caption: Enzymatic formation of PEth from phosphatidylcholine and ethanol.

Experimental Protocols

A validated ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method is presented for the quantification of PEth 16:0/18:1 in whole blood.[2]

1. Sample Preparation (Protein Precipitation)

This protocol is suitable for high-throughput analysis due to its simplicity and speed.[2]

• Pipette 150 µL of whole blood into a microcentrifuge tube.

• Add 450 µL of 2-propanol containing the internal standard, SOPEth-d5 (PEth-d5), at a concentration of 0.55 µM.[2]

• Vortex the mixture to ensure thorough mixing and protein precipitation.

• Centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following parameters are based on a validated method for the quantification of PEth 16:0/18:1.[2]

Parameter	Specification
LC System	UPLC® System
Column	BEH-phenyl (2.1 × 30 mm, 1.7 µm)
Mobile Phase A	5 mM Ammonium Formate (pH 10.1)
Mobile Phase B	Acetonitrile
Flow Rate	0.5 mL/min
Gradient Elution	A gradient elution program is employed.
Injection Volume	Typically 3-10 µL
Column Temperature	35 °C[7]
MS System	Tandem Mass Spectrometer
Ionization Mode	Negative Electrospray Ionization (ESI-)
Monitoring Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
PEth 16:0/18:1	701.7	255.2 and 281.3
SOPEth-d5 (PEth-d5)	706.7	255.3

Table based on data from a validated UPLC-MS/MS method.[2]

Experimental Workflow

The overall workflow for the quantitative analysis of PEth using SOPEth-d5 involves sample collection, preparation, LC-MS/MS analysis, and data processing.

Caption: Workflow for PEth analysis with SOPEth-d5.

Quantitative Data and Method Validation

The validation of the analytical method is crucial to ensure reliable and reproducible results.[8][9] Key validation parameters for the quantitative analysis of PEth are summarized below.

Method Performance Characteristics:

Validation Parameter	Typical Performance
Linearity (R²)	≥ 0.995[6]
Lower Limit of Quantification (LLOQ)	0.03 µM (for PEth 16:0/18:1)[2]
Intraday and Interday Imprecision (CV)	< 15%[6]
Intraday and Interday Inaccuracy	< 15%[6]
Recovery	95-102%[2]
Matrix Effects (with IS correction)	107-112%[2]

This table summarizes data from validated LC-MS/MS methods for PEth analysis.[2][6]

Sample Stability:

Condition	Stability
-80°C	1 year[6]
30°C (Patient Samples)	Several days[2]
4-8°C (Post-analysis)	At least 4 weeks[2]
Freeze-Thaw Cycles	Stable after 3 cycles[6]

Data on the stability of PEth in whole blood samples.[2][6]

The quantitative analysis of PEth using SOPEth-d5 as an internal standard with LC-MS/MS provides a robust, sensitive, and specific method for monitoring alcohol consumption. The detailed protocols and validated performance characteristics presented in these application notes offer a reliable framework for researchers, scientists, and drug development professionals to implement this important biomarker analysis in their studies. The use of a deuterated internal standard like SOPEth-d5 is paramount for achieving the accuracy and precision required in clinical and research settings.

References

• 1. usdtl.com [usdtl.com]
• 2. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of the alcohol biomarker phosphatidylethanol (PEth) in dried blood spots and venous blood—importance of inhibition of post-sampling formation from ethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphatidylethanol (PEth) in Blood as a Marker of Unhealthy Alcohol Use: A Systematic Review with Novel Molecular Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal and External Validation of an Alcohol Biomarker for Screening in Trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of Phosphatidylethanols in Whole Blood as a Proxy for Chronic Alcohol Consumption, Using Ultra Performance Convergence Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 8. rr-americas.woah.org [rr-americas.woah.org]
• 9. Validation of Analytical Methods: A Review [gavinpublishers.com]

Application Notes and Protocols for the Use of SOPEth-d5 in Forensic Toxicology

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of forensic toxicology, the accurate and reliable identification and quantification of ethanol (B145695) biomarkers are of paramount importance for assessing alcohol consumption. Ethyl sulfate (B86663) (EtS), a non-oxidative metabolite of ethanol, has emerged as a crucial biomarker due to its longer detection window in biological matrices compared to ethanol itself. The use of a stable isotope-labeled internal standard is critical for achieving high-quality quantitative results in mass spectrometry. SOPEth-d5, also known as Ethyl-d5 sulfate (EtS-d5), is the deuterated analog of ethyl sulfate and serves as the ideal internal standard for the quantification of EtS by isotope dilution mass spectrometry. Its chemical properties are virtually identical to the analyte, ensuring that it behaves similarly during sample extraction, chromatography, and ionization, thus compensating for matrix effects and variations in the analytical process.[1] This document provides detailed application notes and protocols for the utilization of SOPEth-d5 in the forensic toxicological analysis of ethyl sulfate.

Principle of the Method: Isotope Dilution Mass Spectrometry

The cornerstone of quantitative analysis using SOPEth-d5 is the principle of isotope dilution mass spectrometry, most commonly performed with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). A known amount of SOPEth-d5 is added to the biological sample at the initial stage of analysis. As SOPEth-d5 is chemically identical to EtS, differing only in its isotopic composition (five deuterium (B1214612) atoms in place of hydrogen), it experiences the same extraction efficiency, chromatographic retention, and ionization response as the target analyte.

The mass spectrometer distinguishes between EtS and SOPEth-d5 based on their different mass-to-charge ratios (m/z). By measuring the ratio of the signal intensity of the EtS to that of the SOPEth-d5, any variations during the analytical procedure are normalized. This approach significantly enhances the accuracy and precision of the quantification of EtS in complex biological matrices such as blood, urine, and hair.

Quantitative Data Summary

The following tables summarize the typical quantitative performance parameters for the analysis of ethyl sulfate using SOPEth-d5 as an internal standard in various forensic matrices.

Table 1: Method Validation Parameters for Ethyl Sulfate (EtS) in Urine

Parameter	Value	Reference
Limit of Detection (LOD)	25 ng/mL	[2]
Limit of Quantification (LOQ)	100 ng/mL	[2]
Linearity Range	100 - 20,000 ng/mL	[2]
Precision (%RSD)	< 15%	[2]
Recovery	> 85%	[2]

Table 2: Method Validation Parameters for Ethyl Sulfate (EtS) in Whole Blood

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.019 mg/L	[3][4]
Linearity Range	0.025 - 6.3 mg/L	[3][4]
Between Assay Accuracy	-15% to 8%	[3][4]
Precision (%RSD)	≤ 4.5%	[3][4]
Recovery	≥ 77%	[3][4]
Matrix Effects	99% to 103%	[3][4]

Table 3: Method Validation Parameters for Ethyl Sulfate (EtS) in Hair

Parameter	Value	Reference
Limit of Quantification (LOQ)	5 pg/mg	[5]
Linearity Range	5 - 500 pg/mg	[5]

Table 4: Method Validation Parameters for Ethyl Sulfate (EtS) in Meconium

Parameter	Value	Reference
Limit of Detection (LOD)	0.2 ng/g	[6]
Limit of Quantification (LOQ)	1 ng/g	[6]
Accuracy	93.8 - 107%	[6]
Precision (%RSD)	3.5 - 9.7%	[6]
Recovery	89.1 - 109%	[6]

Experimental Workflows and Signaling Pathways

General Forensic Toxicology Workflow

The following diagram illustrates the general workflow for the analysis of ethyl sulfate in forensic toxicology samples using SOPEth-d5 as an internal standard.

General workflow for forensic sample analysis.

LC-MS/MS Analytical Workflow

This diagram details the key steps within the LC-MS/MS analytical phase for the quantification of ethyl sulfate.

Detailed LC-MS/MS analytical workflow.

Experimental Protocols

The following are detailed methodologies for the analysis of ethyl sulfate in various forensic matrices using SOPEth-d5 as an internal standard.

Protocol 1: Analysis of Ethyl Sulfate in Urine by "Dilute-and-Shoot" LC-MS/MS

This protocol is a rapid and simple method suitable for high-throughput screening of urine samples.

1. Materials and Reagents

• SOPEth-d5 (EtS-d5) internal standard solution (e.g., 1 µg/mL in methanol)

• Ethyl sulfate (EtS) calibration standards

• Deionized water

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Microcentrifuge tubes

• Autosampler vials

2. Sample Preparation

• To a 1.5 mL microcentrifuge tube, add 50 µL of urine sample.

• Add a known amount of SOPEth-d5 internal standard working solution (e.g., 50 µL of a 100 ng/mL solution).

• Add 900 µL of deionized water containing 0.1% formic acid.

• Vortex the tube for 10 seconds.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Parameters

• LC System: Agilent 1200 series or equivalent

• Column: Phenomenex Synergi 2.5 µm Hydro-RP, 100 x 2.0 mm or equivalent

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• MS System: AB Sciex API 4000 or equivalent triple quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions:

  • EtS: Precursor ion m/z 125 -> Product ions m/z 97 and m/z 80[7]

  • SOPEth-d5 (EtS-d5): Precursor ion m/z 130 -> Product ion m/z 98[7]

Protocol 2: Analysis of Ethyl Sulfate in Whole Blood by Protein Precipitation and LC-MS/MS

This protocol is suitable for the quantitative analysis of EtS in whole blood samples.[3][4]

1. Materials and Reagents

• SOPEth-d5 (EtS-d5) internal standard solution (e.g., 1 µg/mL in methanol)

• Ethyl sulfate (EtS) calibration standards

• Acetonitrile (B52724) (LC-MS grade), ice-cold

• Deionized water

• Formic acid (LC-MS grade)

• Microcentrifuge tubes

• Phospholipid removal plate (optional, for cleaner extracts)

• Nitrogen evaporator

• Autosampler vials

2. Sample Preparation

• To a 1.5 mL microcentrifuge tube, add 100 µL of whole blood sample.

• Add a known amount of SOPEth-d5 internal standard working solution.

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.[4]

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• (Optional) Pass the supernatant through a phospholipid removal plate.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 150 µL of mobile phase A (0.1% formic acid in water).[4]

• Vortex for 10 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Parameters

• LC System: Waters ACQUITY UPLC or equivalent

• Column: ACQUITY UPLC HSS T3 C18, 1.8 µm, 2.1 x 100 mm or equivalent

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Methanol

• Gradient: A suitable gradient to separate EtS from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 0.5 µL[3]

• MS System: Waters Xevo TQ-S or equivalent triple quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions: As specified in Protocol 1.

Protocol 3: Analysis of Ethyl Sulfate in Hair by Solid-Phase Extraction (SPE) and LC-MS/MS

This protocol is designed for the analysis of EtS in hair, which is a key matrix for determining chronic alcohol consumption.

1. Materials and Reagents

• SOPEth-d5 (EtS-d5) internal standard solution

• Ethyl sulfate (EtS) calibration standards

• Methanol

• Dichloromethane (B109758)

• Deionized water

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis MAX)

• Ammonium (B1175870) hydroxide (B78521)

• Formic acid

• Hair washing solutions (e.g., dichloromethane, methanol)

• Incubation buffer (e.g., phosphate (B84403) buffer)

• Nitrogen evaporator

• Autosampler vials

2. Sample Preparation

• Decontaminate approximately 20-50 mg of hair by washing sequentially with dichloromethane and methanol. Allow the hair to dry completely.

• Pulverize the washed and dried hair using a ball mill.

• To the pulverized hair in a glass tube, add the SOPEth-d5 internal standard solution.

• Add 1 mL of incubation buffer and vortex.

• Incubate overnight at 37°C with shaking.

• Centrifuge and collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis MAX SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 2 mL of 5% ammonium hydroxide in water, followed by 2 mL of methanol.

  • Elute the analytes with 2 mL of 2% formic acid in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A.

• Transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Parameters

• LC-MS/MS parameters can be adapted from Protocol 1 or 2, with potential optimization of the gradient for hair matrix extracts.

Conclusion

SOPEth-d5 is an indispensable tool in modern forensic toxicology for the accurate and precise quantification of ethyl sulfate, a key biomarker of alcohol consumption. The use of isotope dilution mass spectrometry with SOPEth-d5 as an internal standard ensures reliable results by correcting for analytical variability and matrix effects. The protocols and data presented in these application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to implement robust and sensitive methods for the determination of EtS in various forensic matrices. Adherence to validated protocols and good laboratory practices is essential for obtaining legally defensible and scientifically sound toxicological findings.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. Quantitative Determination of Ethyl Glucuronide and Ethyl Sulfate in Postmortem and Antemortem Whole Blood Using Phospholipid Removal 96-Well Plate and UHPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative Determination of Ethyl Glucuronide and Ethyl Sulfate in Postmortem and Antemortem Whole Blood Using Phospholipid Removal 96-Well Plate and UHPLC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of ethyl sulphate in hair as a marker for alcohol consumption using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of a method for the simultaneous analysis of fatty acid ethyl esters, ethyl sulfate and ethyl glucuronide in neonatal meconium: application in two cases of alcohol consumption during pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Phosphatidylethanol (PEth) Species in Whole Blood by LC-MS/MS Using a Deuterated Internal Standard

Introduction

Phosphatidylethanols (PEths) are a group of abnormal phospholipids (B1166683) formed in cell membranes exclusively in the presence of ethanol (B145695) through the action of phospholipase D.[1] This makes them highly specific and direct biomarkers for alcohol consumption.[2] Unlike traditional biomarkers, PEth has a longer detection window of up to three to four weeks, offering valuable insights into drinking patterns, from abstinence to moderate or heavy consumption.[3][4][5][6]

In human blood, PEth exists as a mixture of different molecular species (homologues), with PEth 16:0/18:1 and PEth 16:0/18:2 being the most abundant, accounting for approximately 37% and 25% of total PEth, respectively.[4] Accurate quantification of these species is crucial for clinical and forensic research. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique due to its high sensitivity and selectivity, which allows for the separation of individual PEth homologues from each other and from isobaric interferences.[7]

To ensure the accuracy and precision of quantitative results, the use of a stable isotope-labeled internal standard is essential. A deuterated analog, such as PEth 16:0/18:1-d5 (a common surrogate for SOPEth-d5), co-elutes with the target analyte and effectively compensates for variations during sample preparation and potential matrix effects during ionization.[2][3][5] This application note provides a detailed protocol for the extraction and chromatographic separation of PEth 16:0/18:1 from whole blood using PEth 16:0/18:1-d5 as an internal standard, followed by sensitive detection via LC-MS/MS.

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol describes a simple and rapid protein precipitation method for the extraction of PEth from whole blood.[5][8]

Materials:

• Whole blood samples, calibrators, and quality control (QC) samples.

• Isopropanol (B130326) (IPA), LC-MS grade.

• PEth 16:0/18:1-d5 internal standard (IS) working solution (e.g., 50 ng/mL in IPA).[4]

• Microcentrifuge tubes (1.5 mL).

• Vortex mixer.

• Microcentrifuge.

• HPLC vials with inserts.

Procedure:

• Pipette 100 µL of whole blood sample, calibrator, or QC into a 1.5 mL microcentrifuge tube.[4][8]

• Add 400 µL of isopropanol containing the internal standard (PEth 16:0/18:1-d5).[7][8] Some methods utilize a two-stage precipitation, first with IPA containing the IS, followed by acetonitrile.[4]

• Vortex the mixture vigorously for 10-15 seconds to ensure thorough mixing and protein denaturation.[4][7][8]

• Centrifuge the tubes at high speed (e.g., 13,500 rpm or 10,000 x g) for 10 minutes to pellet the precipitated proteins.[7][8]

• Carefully transfer the supernatant to an HPLC vial for analysis.[7][8]

LC-MS/MS Analysis

The following are typical starting conditions for the chromatographic separation and mass spectrometric detection of PEth 16:0/18:1 and its internal standard.

Instrumentation:

• UHPLC or HPLC system.[2][3][7]

• Tandem quadrupole mass spectrometer with a heated electrospray ionization (ESI) source.[4]

Table 1: Chromatographic Conditions | Parameter | Setting | | :--- | :--- | | LC Column | Waters ACQUITY UPLC BEH C8 (2.1 x 50 mm, 1.7 µm) or equivalent.[4] | | Mobile Phase A | 5 mM Ammonium Formate with 0.1% Formic Acid in Water.[4] | | Mobile Phase B | 50:50 Acetonitrile:Isopropanol (ACN:IPA).[4] | | Flow Rate | 0.5 mL/min.[4][5] | | Column Temp. | 40 °C.[4] | | Injection Volume | 2-20 µL.[7] | | Gradient Elution | Time (min) | %B | | | 0.0 | 50 | | | 3.0 | 100 | | | 3.5 | 100 | | | 3.6 | 50 | | | 4.5 | 50 |

Note: The gradient may require optimization based on the specific column and system used to ensure baseline separation from matrix interferences.

Table 2: Mass Spectrometry Conditions

Parameter	Setting
Ionization Mode	Negative Electrospray (ESI-).[1][5][7]
Analysis Mode	Multiple Reaction Monitoring (MRM).[1][5]
Ion Spray Voltage	-4000 V

| Temperature | 500 °C |

Table 3: MRM Transitions for PEth 16:0/18:1 and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Note
PEth 16:0/18:1	701.7	255.2	Quantifier[5][6]
PEth 16:0/18:1	701.7	281.3	Qualifier[5][6]

| PEth 16:0/18:1-d5 (IS) | 706.7 | 255.3 | Quantifier[5][6] |

Data Presentation

The described method is validated to ensure it meets the requirements for a robust analytical assay. Key validation parameters are summarized below.

Table 4: Summary of Method Validation Performance

Parameter	Typical Performance
Linearity (R²)	≥ 0.99[5][8]
Calibration Range	10 - 1000 ng/mL.[4]
Limit of Quantification (LOQ)	1.7 - 20 ng/mL.[2][8]
Intra-assay Precision (%CV)	< 15% (typically < 7.1%).[5]
Inter-assay Precision (%CV)	< 15% (typically < 7.1%).[5]
Accuracy (% Bias)	Within ±15% of the nominal value.[4][8]
Extraction Recovery	79% - 102%.[4][5]

| Matrix Effects | Minimal after internal standard correction (typically < 13%).[4][5] |

Mandatory Visualization

The overall workflow for the analysis of PEth in whole blood is depicted in the following diagram.

Caption: Workflow for PEth analysis in whole blood.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of the quantification of phosphatidylethanol (PEth) 16:0/18:1 concentrations in TASSO-M20 devices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. sciex.com [sciex.com]

Application Notes and Protocols for Monitoring Alcohol Abstinence Using SOPEth-d5

Introduction

Phosphatidylethanol (B1425624) (PEth) is a highly specific and sensitive biomarker for monitoring alcohol consumption. It is formed in the presence of ethanol (B145695) from phosphatidylcholine by the enzyme phospholipase D (PLD).[1][2][3][4][5] Unlike traditional alcohol markers, PEth has a longer detection window, making it a reliable indicator of recent alcohol intake and a valuable tool for monitoring alcohol abstinence.[6][7][8][9][10] SOPEth-d5, a deuterated form of 1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanol (SOPEth), is a specific analog of one of the most abundant PEth homologues, PEth 16:0/18:1. It is commonly used as an internal standard in analytical methods to ensure the accuracy and reliability of PEth quantification.[6][8][10][11]

These application notes provide detailed protocols for the quantification of PEth in whole blood samples using SOPEth-d5 as an internal standard, primarily by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The information is intended for researchers, scientists, and drug development professionals involved in alcohol abstinence monitoring programs and clinical studies.

Biochemical Pathway of PEth Formation

The formation of PEth is a direct consequence of ethanol consumption. In the presence of ethanol, the enzyme phospholipase D (PLD) catalyzes a transphosphatidylation reaction, where the choline (B1196258) head group of phosphatidylcholine is replaced by an ethanol molecule.[1][2][3][12][4] This process occurs primarily in red blood cells.[2] The resulting PEth molecules accumulate in cell membranes and are eliminated slowly, with a half-life ranging from 4 to 10 days, allowing for the detection of alcohol consumption for up to several weeks.[1][6][13]

Biochemical pathway of Phosphatidylethanol (PEth) formation.

Analytical Methodology: Quantification of PEth using SOPEth-d5 by LC-MS/MS

The gold standard for the quantification of PEth is liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and specificity, allowing for the detection of low concentrations of PEth in biological samples. The use of a deuterated internal standard like SOPEth-d5 is crucial to correct for variations in sample preparation and instrument response, thereby ensuring accurate quantification.[6][8][10][14][11]

Experimental Protocol: Sample Preparation and LC-MS/MS Analysis

This protocol outlines a common method for the extraction and analysis of PEth from whole blood.

1. Materials and Reagents:

• Whole blood samples

• SOPEth-d5 (internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isopropanol (B130326) (LC-MS grade)

• Ammonium formate (B1220265)

• Formic acid

• Water (LC-MS grade)

• Centrifuge tubes

• Autosampler vials

2. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of whole blood into a centrifuge tube.

• Add 400 µL of isopropanol containing the internal standard, SOPEth-d5, at a concentration of 0.4 µM.[15]

• Vortex the mixture vigorously for 10 minutes to ensure thorough mixing and protein precipitation.[15]

• Centrifuge the sample at 10,000 x g for 5 minutes to pellet the precipitated proteins.[15]

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[15]

3. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 or phenyl-based reversed-phase column is commonly used (e.g., BEH-phenyl, 2.1 × 30 mm, 1.7 μm).[8][10]

• Mobile Phase A: 5 mM Ammonium formate in water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v).

• Flow Rate: 0.5 mL/min.[8][10]

• Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased as the percentage of mobile phase B is increased to elute the analytes.

• Ionization Mode: Negative Electrospray Ionization (ESI-).[8][10][11]

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for PEth 16:0/18:1 and SOPEth-d5.

  • PEth 16:0/18:1: m/z 701.7 → 255.2 and 701.7 → 281.3[8][10]

  • SOPEth-d5 (Internal Standard): m/z 706.7 → 255.3[8][10]

Experimental workflow for PEth analysis using LC-MS/MS.

Data Interpretation and Quantitative Data

The concentration of PEth in a sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of PEth. The interpretation of PEth levels is crucial for monitoring alcohol abstinence.

Table 1: Interpretation of PEth Concentrations in Whole Blood

PEth Concentration (ng/mL)	PEth Concentration (µmol/L)	Interpretation	Reference
< 20	< 0.03	Abstinence or very low, sporadic consumption	[4]
20 - 200	0.03 - 0.30	Moderate alcohol consumption	[4][14][16]
> 200	> 0.30	Regular, heavy alcohol consumption	[4][14]

Table 2: Performance Characteristics of PEth as an Alcohol Biomarker

Parameter	Value	Comments	Reference
Sensitivity for any drinking	93% (in subjects consuming ≥2 drinks/day)	Sensitivity can vary with the amount and frequency of alcohol consumption.	[17]
Specificity	Theoretically 100%	PEth is only formed in the presence of ethanol.	[13]
Half-life	4 - 10 days	Allows for a detection window of up to several weeks.	[1][6][13]
Limit of Quantification (LOQ)	1.7 - 20 ng/mL (2.4 - 28 nmol/L)	Varies depending on the analytical method and instrumentation.	[9][11][18]

Conclusion

The quantification of PEth using SOPEth-d5 as an internal standard by LC-MS/MS is a robust and reliable method for monitoring alcohol abstinence. The high specificity and sensitivity of PEth, combined with its long detection window, make it an invaluable tool in clinical research and for professionals in drug development and addiction management. The provided protocols and data offer a comprehensive guide for the implementation and interpretation of PEth analysis in various settings.

References

• 1. Phosphatidylethanol - Wikipedia [en.wikipedia.org]
• 2. The Formation, Elimination, Interpretation and Future Research Needs of Phosphatidylethanol (PEth) for Research Studies and Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphatidylethanol (PEth) in Blood as a Marker of Unhealthy Alcohol Use: A Systematic Review with Novel Molecular Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. dnalegal.com [dnalegal.com]
• 6. eu-st01.ext.exlibrisgroup.com [eu-st01.ext.exlibrisgroup.com]
• 7. Pilot Investigation of a Phosphatidylethanol-Based Contingency Management Intervention Targeting Alcohol Use - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sciex.com [sciex.com]
• 10. researchgate.net [researchgate.net]
• 11. Quantification of Phosphatidylethanols in Whole Blood as a Proxy for Chronic Alcohol Consumption, Using Ultra Performance Convergence Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Phosphatidylethanol - formation and degradation in blood and organs. | Lund University [lunduniversity.lu.se]
• 13. Phosphatidylethanol in blood (B-PEth): a marker for alcohol use and abuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. waters.com [waters.com]
• 15. redhotdiagnostics.com [redhotdiagnostics.com]
• 16. Phosphatidylethanol Test for Identifying Harmful Alcohol Consumption | AAFP [aafp.org]
• 17. usdtl.com [usdtl.com]
• 18. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application of SOPEth-d5 in Liver Disease Studies: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alcohol-related liver disease (ALD) is a major global health concern, and accurate assessment of alcohol consumption is crucial for its diagnosis, management, and for evaluating eligibility for liver transplantation.[1][2] Phosphatidylethanol (B1425624) (PEth) has emerged as a highly specific and sensitive biomarker for monitoring alcohol intake, offering a longer detection window than traditional markers.[3][4] SOPEth-d5, a deuterated form of the most abundant PEth homolog (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanol), serves as an essential internal standard for the accurate quantification of PEth in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This application note provides detailed protocols and data on the use of SOPEth-d5 for the quantitative analysis of PEth in whole blood samples for liver disease research and clinical monitoring.

Data Presentation

The following tables summarize the quantitative data related to the performance of PEth as an alcohol biomarker in patients with liver disease.

Table 1: Performance Characteristics of PEth as an Alcohol Biomarker in Liver Disease

Parameter	Value	Reference
Sensitivity for any alcohol use	73% - 100%	[3]
Specificity for any alcohol use	90% - 96%	[3]
Detection Window	Up to 3-4 weeks	[4]
Cut-off for moderate drinking	>0.05 µM
Cut-off for heavy/binge drinking	>0.3 µM (210 ng/mL)	[4]

Table 2: Comparison of PEth with Other Alcohol Biomarkers in Liver Disease Patients

Biomarker	Detection Window	Sensitivity	Specificity	Notes
PEth (Whole Blood)	Weeks	High (73-100%)	High (90-96%)	Considered a highly promising and validated biomarker in liver disease patients.[3]
Ethyl Glucuronide (Urinary)	Days	High (70-89%)	High (93-99%)	Shorter detection window compared to PEth.[3]
Ethyl Glucuronide (Hair)	Months	High (85-100%)	High (97-100%)	Useful for detecting chronic excessive alcohol use.[3]
Carbohydrate-Deficient Transferrin (Serum)	Weeks	Low to Moderate (40-79%)	Moderate to High (57-99%)	Performance may be influenced by liver disease severity.[3]

Experimental Protocols

Protocol 1: Quantification of PEth in Whole Blood by LC-MS/MS using SOPEth-d5 Internal Standard

This protocol describes a common method for the analysis of PEth in whole blood samples.

1. Materials and Reagents:

• Whole blood collected in EDTA tubes

• SOPEth-d5 (Internal Standard)

• Acetonitrile (ACN), HPLC grade

• Isopropyl alcohol (IPA), HPLC grade

• Formic acid, LC-MS grade

• Ammonium (B1175870) formate (B1220265), LC-MS grade

• Type 1 Water

• Centrifuge

• LC-MS/MS system with electrospray ionization (ESI) source

2. Sample Preparation (Protein Precipitation Method):

• Allow whole blood samples, calibrators, and quality controls to equilibrate to room temperature.

• To 50 µL of the whole blood sample, add 200 µL of a precipitation solution consisting of ACN containing the SOPEth-d5 internal standard at a known concentration.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: A reverse-phase column suitable for lipid analysis (e.g., C8 or C18, such as a Waters BEH C8, 2.1 x 50 mm, 1.7 µm).[4]

  • Mobile Phase A: 5 mM ammonium formate with 0.1% formic acid in water.[4]

  • Mobile Phase B: 50:50 Acetonitrile:Isopropyl alcohol (ACN:IPA).[4]

  • Flow Rate: 0.5 mL/min.[4]

  • Gradient:

    • Start at 50% Mobile Phase B.

    • Linearly increase to 100% Mobile Phase B over 3 minutes.

    • Hold at 100% Mobile Phase B for a sufficient time to elute the analytes.

    • Return to initial conditions and equilibrate the column before the next injection.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • PEth 16:0/18:1: Monitor precursor to product ion transitions (e.g., m/z 701.6 -> 255.6 and 701.6 -> 281.6).

    • SOPEth-d5 (Internal Standard): Monitor precursor to product ion transitions (e.g., m/z 706.6 -> 255.6).

4. Data Analysis:

• Integrate the peak areas for both the endogenous PEth and the SOPEth-d5 internal standard.

• Calculate the ratio of the PEth peak area to the SOPEth-d5 peak area.

• Generate a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations.

• Determine the concentration of PEth in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Caption: Experimental Workflow for PEth Quantification.

Caption: Formation of PEth in the presence of ethanol.

Caption: Role of SOPEth-d5 in Liver Disease Management.

References

• 1. Phosphatidylethanol (PEth) for Monitoring Sobriety in Liver Transplant Candidates: Preliminary Results of Differences Between Alcohol-Related and Non-Alcohol-Related Cirrhosis Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphatidylethanol as an Alcohol Biomarker in Patients with Liver Disease - Scott Stewart [grantome.com]
• 3. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]

Technical Notes & Optimization

Technical Support Center: PEth Analysis with SOPEth-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Phosphatidylethanol (PEth) analysis with the internal standard SOPEth-d5.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact my PEth analysis?

A1: Matrix effects are the alteration of ionization efficiency of a target analyte by co-eluting compounds from the sample matrix. In PEth analysis, components of whole blood or dried blood spots (DBS) can either suppress or enhance the ionization of PEth and the internal standard (SOPEth-d5) in the mass spectrometer's ion source.[1] This can lead to inaccurate quantification. A stable isotopically labeled internal standard like SOPEth-d5 is used to compensate for these effects, as it is expected to be affected similarly to the analyte.[2]

Q2: My SOPEth-d5 internal standard is showing a different retention time than the PEth analyte. Is this a concern?

A2: A slight shift in retention time between a deuterated internal standard and the native analyte can occur due to the deuterium (B1214612) isotope effect, which can alter the compound's physicochemical properties. While not always problematic, this can lead to differential matrix effects if the two compounds elute into regions of varying ion suppression or enhancement. If you observe this phenomenon and it impacts the quality of your data, consider optimizing your chromatographic method to minimize the separation.[3]

Q3: What could be causing peak splitting for my SOPEth-d5 peak but not for the PEth analyte?

A3: Peak splitting that affects the internal standard but not the analyte can be perplexing. Potential causes include:

• Contamination of the Internal Standard: One of the most common reasons is contamination of the SOPEth-d5 stock or working solution.[4]

• Injection Solvent Mismatch: If the solvent used to dissolve the extracted sample is significantly different from the initial mobile phase conditions, it can cause peak distortion, which may affect the internal standard and analyte differently based on their specific properties.[5][6]

• Column Issues: A partially blocked frit or a void at the head of the column can cause peak splitting, and while it often affects all peaks, it can sometimes manifest differently for compounds with different chromatographic behaviors.[7]

Q4: What are the acceptable limits for matrix effects in a validated PEth analysis method?

A4: According to regulatory guidelines, the coefficient of variation (CV) of the internal standard-normalized matrix factor calculated from at least six different lots of matrix should not be greater than 15%.[8]

Troubleshooting Guides

Issue 1: High Variability or Inaccurate Quantification

Symptom: Poor precision (high %CV) in quality control (QC) samples and/or inaccurate measurement of standards.

Potential Cause: Differential matrix effects between PEth and SOPEth-d5. This occurs when components in the sample matrix affect the ionization of the analyte and the internal standard to different extents.

Troubleshooting Steps:

• Perform a Matrix Effect Evaluation: Follow the detailed experimental protocol below to quantify the matrix effect for both PEth and SOPEth-d5.

• Improve Sample Preparation: Implement a more rigorous sample clean-up method to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be more effective than simple protein precipitation.[1][9]

• Optimize Chromatography: Adjust the chromatographic conditions to separate PEth and SOPEth-d5 from the interfering matrix components. This could involve changing the mobile phase composition, gradient profile, or using a different column chemistry.

• Check for Lipemia or Hemolysis: Visually inspect samples for turbidity (lipemia) or a reddish tint (hemolysis). These conditions are known to cause significant matrix effects. If present, consider sample pre-treatment methods to mitigate their impact.

Issue 2: Low Recovery of SOPEth-d5 Internal Standard

Symptom: The peak area of SOPEth-d5 is consistently and significantly lower than expected in extracted samples compared to neat solutions.

Potential Cause: Inefficient extraction of the internal standard from the sample matrix.

Troubleshooting Steps:

• Optimize Extraction Procedure:

  • Protein Precipitation (PPT): Ensure thorough vortexing after adding the precipitation solvent to create a fine protein suspension. Inadequate mixing can trap the internal standard within protein aggregates.[3] Performing the precipitation at a lower temperature (e.g., on ice) can also enhance protein removal.[3]

  • Solid-Phase Extraction (SPE):

    • Ensure the SPE cartridge is properly conditioned and equilibrated.

    • Test different loading flow rates to ensure adequate interaction between the sample and the sorbent.

    • Evaluate different wash solvents to remove interferences without eluting the internal standard.

    • Test different elution solvents and volumes to ensure complete elution of SOPEth-d5.[3]

• Check for Solubility Issues: The concentration of the SOPEth-d5 working solution should not be excessively high, as this could lead to solubility problems and hinder effective extraction.[10]

Data Presentation

Table 1: Quantifying Matrix Effects in PEth Analysis

The following table presents hypothetical data from a matrix effect experiment in dried blood spots (DBS), illustrating how to calculate and interpret the results. This example is based on findings where the mean matrix effect for PEth was 71.0% and for the internal standard was 66.4%, resulting in an IS-corrected matrix effect of 107%.[11]

Parameter	Lot 1	Lot 2	Lot 3	Lot 4	Lot 5	Lot 6	Mean	%CV
PEth Peak Area (Post-Extraction Spike)	68,950	72,100	70,500	73,200	69,800	71,500	71,008	2.4%
PEth Peak Area (Neat Solution)	100,000	100,000	100,000	100,000	100,000	100,000	100,000	0.0%
Matrix Factor (MF) for PEth	0.69	0.72	0.71	0.73	0.70	0.72	0.71	2.4%
SOPEth-d5 Peak Area (Post-Ext. Spike)	65,800	67,200	66,100	68,000	65,200	66,500	66,467	1.6%
SOPEth-d5 Peak Area (Neat Solution)	100,000	100,000	100,000	100,000	100,000	100,000	100,000	0.0%
Matrix Factor (MF) for SOPEth-d5	0.66	0.67	0.66	0.68	0.65	0.67	0.66	1.6%
IS-Normalized Matrix Factor	1.05	1.07	1.07	1.07	1.07	1.07	1.07	0.8%

• Interpretation: In this example, both PEth and SOPEth-d5 experience ion suppression (Matrix Factor < 1). However, the IS-Normalized Matrix Factor is close to 1, and the %CV is well below the 15% acceptance criteria, indicating that the internal standard effectively compensates for the matrix effect.[8]

Table 2: Impact of Hematocrit on PEth Quantification in DBS

Varying hematocrit levels in dried blood spots can affect the accuracy of PEth quantification. One study observed a 35.7% difference in PEth concentration between DBS samples with 32% and 52% hematocrit.[11]

Hematocrit Level	PEth Concentration (ng/mL)	% Difference from Lowest HCT
32%	150	0.0%
42%	178	18.7%
52%	203.5	35.7%

Experimental Protocols

Protocol for Evaluating Matrix Effects

This protocol is adapted from the post-extraction spike method, which is considered the "gold standard" for quantitatively assessing matrix effects.[12]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of PEth and SOPEth-d5 at low and high concentrations in the final extraction solvent.

  • Set B (Post-Extraction Spike): Obtain blank matrix (e.g., whole blood from at least six different sources).[8] Process these blank samples using your established extraction procedure. After the final extraction step, spike the blank extracts with PEth and SOPEth-d5 to the same concentrations as in Set A.

  • Set C (Pre-Extraction Spike): Spike blank matrix from the same six sources with PEth and SOPEth-d5 at the same low and high concentrations. Process these samples using your established extraction procedure. (This set is used to determine extraction recovery).

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for PEth and SOPEth-d5.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

• Calculate the IS-Normalized Matrix Factor:

  • IS-Normalized MF = (MF of PEth) / (MF of SOPEth-d5)

• Calculate the Coefficient of Variation (%CV):

  • Calculate the %CV of the IS-Normalized MF across the six different matrix lots. The %CV should be ≤ 15%.[8]

Mandatory Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Are Split LC Peaks Giving you a Splitting Headache? [restek.com]
• 6. support.waters.com [support.waters.com]
• 7. lctsbible.com [lctsbible.com]
• 8. e-b-f.eu [e-b-f.eu]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]

Technical Support Center: Optimizing SOPEth-d5 Signal Intensity in Mass Spectrometry

Welcome to the technical support center for the analysis of Ethyl Sulfate-d5 (SOPEth-d5). This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the optimization of SOPEth-d5 signal intensity in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low signal intensity of SOPEth-d5 in my LC-MS/MS analysis?

Low signal intensity for SOPEth-d5 can originate from several factors throughout the analytical workflow. Key areas to investigate include:

• Sample Preparation: Inefficient extraction, loss of sample during cleanup steps, or the presence of matrix components that lead to ion suppression are common culprits.

• Chromatography (LC): Poor peak shape (e.g., broad or tailing peaks), co-elution with interfering compounds from the matrix, or a mobile phase that is not optimal for ionization can significantly reduce signal intensity.[1]

• Mass Spectrometry (MS): Suboptimal ionization in the source, incorrect selection of precursor and product ions, or non-ideal collision energy and other MS parameters can lead to poor signal.

Q2: Which ionization mode is recommended for SOPEth-d5 analysis?

For the analysis of ethyl sulfate (B86663) and its deuterated analog, SOPEth-d5, electrospray ionization (ESI) in the negative ion mode is typically used.[2] The deprotonated molecule [M-H]⁻ is generally the most abundant precursor ion.

Q3: What are the expected precursor and product ions for SOPEth-d5?

While fragmentation patterns should be optimized in your specific instrument, common multiple reaction monitoring (MRM) transitions for ethyl sulfate and its deuterated internal standard are known. For SOPEth-d5, a common transition is from a precursor ion of m/z 130.1 to a product ion of m/z 98.[3]

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues affecting SOPEth-d5 signal intensity.

Guide 1: Investigating and Mitigating Matrix Effects

Matrix effects, particularly ion suppression, are a frequent cause of low internal standard signals.[4][5][6] Co-eluting compounds from the sample matrix can compete with SOPEth-d5 for ionization, thereby reducing its signal intensity.[6]

Troubleshooting Workflow for Matrix Effects

Caption: Troubleshooting workflow for matrix effects.

Experimental Protocol: Post-Extraction Spike Analysis

This experiment helps to quantify the degree of ion suppression or enhancement from the sample matrix.

• Prepare Two Sample Sets:

  • Set A (Neat Solution): Spike SOPEth-d5 at the working concentration into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (e.g., urine, plasma) without the internal standard. In the final step, spike the dried extract with the same amount of SOPEth-d5 as in Set A and reconstitute.

• Analyze and Compare: Analyze both sets of samples by LC-MS/MS.

• Interpretation:

  • If the peak area of SOPEth-d5 in Set B is significantly lower than in Set A, ion suppression is occurring.

  • If the peak area in Set B is higher, ion enhancement is present.

  • If the peak areas are comparable, the matrix has a minimal effect on the signal.

Solutions for Matrix Effects:

• Optimize Chromatography: Adjust the LC gradient or change the stationary phase to separate SOPEth-d5 from the interfering matrix components.

• Improve Sample Preparation: Incorporate a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step to more effectively remove matrix interferences. For urine samples, a simple "dilute-and-shoot" approach can be effective.[7] A 1:50 dilution with a small injection volume has been shown to yield good peak shape and response for ethyl sulfate.[7]

• Dilute the Sample: Diluting the sample can lower the concentration of interfering matrix components.[8]

Guide 2: Optimizing Mass Spectrometry Parameters

Fine-tuning the mass spectrometer is crucial for maximizing signal intensity.

MS Parameter Optimization Workflow

Caption: Workflow for optimizing MS parameters.

Experimental Protocol: Manual Tuning via Infusion

Direct infusion of a standard solution of SOPEth-d5 into the mass spectrometer is the most effective way to optimize source and compound-dependent parameters.

• Prepare a Standard Solution: Prepare a solution of SOPEth-d5 in a solvent compatible with your mobile phase (e.g., 50:50 acetonitrile (B52724):water).

• Infuse the Solution: Use a syringe pump to deliver a constant flow of the standard solution to the mass spectrometer.

• Optimize Source Parameters: While monitoring the signal of the precursor ion (m/z 130.1), systematically adjust source parameters such as:

  • Drying gas temperature and flow

  • Nebulizer pressure

  • Capillary voltage

• Optimize Fragmentation:

  • Select the precursor ion (m/z 130.1).

  • Vary the collision energy to find the value that produces the most intense and stable signal for the desired product ion (e.g., m/z 98).

Table 1: Typical Mass Spectrometry Parameters for Ethyl Sulfate Analysis

Parameter	Typical Setting
Ionization Mode	Negative ESI
Drying Gas Temperature	200 °C[3]
Drying Gas Flow	12 L/min[3]
Nebulizer Pressure	50 psi[3]
SOPEth-d5 MRM Transition	130.1 -> 98 [3]

Sample Preparation Protocols

Protocol 1: "Dilute and Shoot" for Urine Samples

This method is rapid and effective for reducing matrix effects in urine.[9]

• Vortex the urine sample to ensure homogeneity.

• Dilute 50 µL of the urine sample with 950 µL of a working internal standard solution (containing SOPEth-d5 in 0.1% formic acid in water).[9]

• Vortex the diluted sample for 10 seconds.

• Centrifuge at 3,000 rpm for 5 minutes at 10 °C.[9]

• Inject the supernatant into the LC-MS/MS system.

Protocol 2: Protein Precipitation for Plasma/Serum Samples

This protocol is suitable for removing proteins from blood-based matrices.

• Pipette 50 µL of the plasma or serum sample into a microcentrifuge tube.

• Add the working SOPEth-d5 internal standard solution.

• Add 150 µL of ice-cold acetonitrile to precipitate the proteins.[1]

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.[1]

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.[1]

• Reconstitute the residue in a suitable volume of the initial mobile phase.

• Vortex briefly and inject into the LC-MS/MS system.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of a method for the simultaneous analysis of fatty acid ethyl esters, ethyl sulfate and ethyl glucuronide in neonatal meconium: application in two cases of alcohol consumption during pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. Internal standard problem:( - Chromatography Forum [chromforum.org]
• 5. Sample Prep Tech Tip: What is the Matrix Effect | Phenomenex [phenomenex.com]
• 6. longdom.org [longdom.org]
• 7. lcms.cz [lcms.cz]
• 8. Successful Strategies for the Analysis of EtG and EtS in Urine [restek.com]
• 9. Definitive EtG/EtS LC-MS/MS Analysis: A Rugged 4-Min Method for High-Throughput Labs | Mandel Scientific [mandel.ca]

Technical Support Center: SOPEth-d5 Stability in Processed Samples

This technical support center is designed for researchers, scientists, and drug development professionals to address common stability issues encountered with the deuterated internal standard SOPEth-d5 in processed samples. The following troubleshooting guides and FAQs provide insights into potential challenges and their solutions.

Frequently Asked Questions (FAQs)

Q1: What is SOPEth-d5 and why is it used as an internal standard?

SOPEth-d5 is a deuterium-labeled version of 1-stearoyl-2-oleoyl-sn-glycero-3-phosphoethanol (SOPEth), a specific homolog of phosphatidylethanol (B1425624) (PEth). PEth is a direct biomarker for alcohol consumption.[1][2] SOPEth-d5 is used as an internal standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to accurately measure the concentration of endogenous SOPEth and other PEth homologs.[1][3] As a stable isotope-labeled internal standard, it shares very similar chemical and physical properties with the analyte, allowing it to correct for variability during sample preparation, chromatography, and ionization.[4]

Q2: What are the primary concerns regarding the stability of SOPEth-d5 in processed samples?

The primary stability concerns for SOPEth-d5 in processed samples include:

• Hydrolytic Degradation: Similar to its non-deuterated counterpart, SOPEth-d5 can be susceptible to hydrolysis, which can lead to a decrease in its concentration over time.[5]

• Enzymatic Degradation: Residual enzymatic activity from the biological matrix, if not properly inactivated during sample processing, could potentially degrade SOPEth-d5. While human red blood cells have limited capacity to degrade PEth, other tissues and cell types do exhibit enzymatic degradation.[6][7][8]

• Deuterium-Hydrogen (D-H) Exchange: Although the deuterium (B1214612) labels on the ethanol (B145695) moiety of SOPEth-d5 are generally in stable positions, there is a potential risk of back-exchange with protons from the solvent, particularly under acidic or basic conditions.[4][9] This can compromise the isotopic purity of the standard.

• Adsorption: Phospholipids like SOPEth-d5 can adsorb to the surfaces of plasticware and glassware, leading to apparent losses.

• Oxidation: The oleoyl (B10858665) fatty acid chain in SOPEth-d5 is susceptible to oxidation.[1]

Q3: How should stock solutions of SOPEth-d5 be stored?

Stock solutions of SOPEth-d5 should be prepared in a high-purity aprotic solvent such as methanol (B129727) or acetonitrile (B52724) and stored in tightly sealed, amber vials at -20°C or colder to minimize solvent evaporation and protect from light.[10] For long-term storage, -80°C is recommended.[5][11]

Q4: What are the recommended storage conditions for processed samples containing SOPEth-d5?

Based on stability studies of the non-deuterated PEth, the following storage conditions are recommended for processed samples:

• Short-term (up to 28 days): Samples can be stored at room temperature or refrigerated (4-8°C).[11] However, for optimal stability, storage at lower temperatures is always preferable.

• Long-term: For storage longer than 28 days, samples should be kept at -80°C.[5][11] Studies have shown that PEth is stable for at least 90 days at -80°C.[11]

Troubleshooting Guide

This guide addresses common issues observed during the analysis of samples containing SOPEth-d5.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Decreasing SOPEth-d5 signal over an analytical run	1. Autosampler Instability: The processed sample may be degrading in the autosampler due to elevated temperatures or extended residence time. 2. Adsorption: The analyte may be adsorbing to the surfaces of autosampler vials or well plates.	1. Set the autosampler temperature to a lower value (e.g., 4-10°C). 2. Limit the time samples reside in the autosampler before injection. 3. Use low-adsorption vials or plates.
High variability in SOPEth-d5 response between samples	1. Inconsistent Sample Processing: Variations in extraction efficiency, solvent volumes, or evaporation steps.[12] 2. Matrix Effects: Differences in the biological matrix composition between samples can cause ion suppression or enhancement.[10]	1. Ensure a standardized and validated sample preparation protocol is strictly followed. 2. Investigate and mitigate matrix effects by optimizing sample cleanup, chromatographic separation, or using a different ionization source.
Low recovery of SOPEth-d5	1. Suboptimal Extraction: The chosen extraction method (e.g., protein precipitation, liquid-liquid extraction) may not be efficient for phospholipids. 2. Adsorption to Labware: SOPEth-d5 may be adsorbing to plastic or glass surfaces during the extraction process.[13]	1. Optimize the extraction procedure. For phospholipids, a liquid-liquid extraction using a solvent mixture like isopropanol (B130326) and hexane (B92381) may be more effective. 2. Consider using polypropylene (B1209903) or silanized glassware to minimize adsorption.
Appearance of unlabeled SOPEth signal in SOPEth-d5 standard	1. Deuterium-Hydrogen Exchange: The deuterium labels may be exchanging with protons from the solvent or matrix.[4] 2. Contamination: The SOPEth-d5 standard may contain a small amount of the unlabeled analyte.	1. Avoid strongly acidic or basic conditions during sample preparation and in the mobile phase. 2. Verify the isotopic purity of the SOPEth-d5 standard using high-resolution mass spectrometry.

Data Summary

Table 1: Summary of PEth 16:0/18:1 Stability in Whole Blood at Various Temperatures

Storage Temperature	Duration	Stability	Anticoagulant	Reference
20°C	2 days	Unstable (49% remaining)	EDTA	[11]
4°C	5 days	Stable	-	[11]
4-8°C	28 days	Stable	EDTA & Heparin	[11]
-20°C	30 days	Unstable (75% remaining)	EDTA	[11]
-20°C	90 days	Unstable (18.8% decrease)	EDTA	[11]
-80°C	90 days	Stable	EDTA & Heparin	[11]
-80°C	60 days	Stable	-	[14]

Note: This data is for the non-deuterated PEth 16:0/18:1, which is structurally very similar to SOPEth. Stability is generally defined as less than a 15% decrease from the initial concentration.

Experimental Protocols

Protocol 1: Assessment of SOPEth-d5 Stability in Processed Samples

Objective: To evaluate the stability of SOPEth-d5 in the final processed extract under typical autosampler and storage conditions.

Methodology:

• Sample Preparation: Spike a known concentration of SOPEth-d5 into a blank matrix (e.g., drug-free whole blood). Process the sample using your validated extraction method.

• Initial Analysis: Immediately after processing, analyze the sample in triplicate by LC-MS/MS to establish the initial (T=0) response ratio of SOPEth-d5.

• Storage: Store aliquots of the processed sample under different conditions:

  • Autosampler temperature (e.g., 10°C) for 24, 48, and 72 hours.

  • Refrigerated (4°C) for 7, 14, and 28 days.

  • Frozen (-20°C and -80°C) for 1, 2, and 3 months.

• Analysis of Stored Samples: At each time point, retrieve the stored samples, bring them to the appropriate temperature, and analyze them in triplicate by LC-MS/MS.

• Data Evaluation: Calculate the mean response ratio at each time point and compare it to the initial T=0 value. A deviation of more than 15% is typically considered an indication of instability.

Visualizations

Diagram 1: Potential Degradation Pathway of SOPEth-d5

Caption: Potential degradation pathways for SOPEth-d5 in processed samples.

Diagram 2: Troubleshooting Workflow for Inconsistent SOPEth-d5 Response

Caption: A logical workflow for troubleshooting inconsistent SOPEth-d5 internal standard response.

References

• 1. redhotdiagnostics.com [redhotdiagnostics.com]
• 2. Phosphatidylethanol in Blood as a Marker of Chronic Alcohol Use: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nebiolab.com [nebiolab.com]
• 4. benchchem.com [benchchem.com]
• 5. Stability of phosphatidylethanol species in spiked and authentic whole blood and matching dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Degradation of phosphatidylethanol counteracts the apparent phospholipase D-mediated formation in heart and other organs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. benchchem.com [benchchem.com]
• 11. Stability of Phosphatidylethanol 16:0/18:1 in Freshly Drawn, Authentic Samples from Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Storage stability of phosphatidylethanol homologues in whole blood and dried blood spots of nonalcoholics at different temperatures over 60 days - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing PEth Extraction with PEth-d5 Internal Standard

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the extraction and quantification of Phosphatidylethanol (B1425624) (PEth) using its deuterated internal standard, PEth-d5.

Frequently Asked Questions (FAQs)

Q1: What is the recommended internal standard for PEth analysis?

A1: The most commonly used and recommended internal standard for the analysis of PEth, particularly the abundant homologue PEth 16:0/18:1, is its deuterated analogue, PEth 16:0/18:1-d5.[1][2] Using a stable isotope-labeled (SIL) internal standard like PEth-d5 is considered ideal because it has very similar chemical and physical properties to the analyte, which helps to compensate for variability during sample preparation and analysis.[3]

Q2: Why is a deuterated internal standard like PEth-d5 preferred over other types of internal standards?

A2: Deuterated internal standards are preferred because their behavior during extraction and chromatographic separation is nearly identical to the non-labeled analyte.[3] This co-elution is crucial for correcting matrix effects, which are variations in ionization efficiency caused by other components in the sample.[4][5] This leads to more accurate and precise quantification of the target analyte.

Q3: What are the optimal storage conditions for the PEth-d5 internal standard stock solution?

A3: It is recommended to store the PEth-d5 stock solution in methanol (B129727) at a temperature between +2°C and +8°C in the dark.[6] For diluted working solutions, storage at -20°C is advised to maintain stability.[6] It is also important to protect the solution from air as it is subject to oxidation.[6]

Q4: Can PEth-d5 be used as an internal standard for other PEth homologues besides PEth 16:0/18:1?

A4: Yes, PEth 16:0/18:1-d5 is often used as an internal standard for the quantification of other abundant PEth homologues, such as PEth 16:0/18:2.[1] This is because the extraction and ionization behaviors of these closely related homologues are very similar.

Troubleshooting Guide

This section addresses specific issues that may arise during the extraction and analysis of PEth using PEth-d5.

Issue 1: High Variability in Internal Standard (PEth-d5) Signal

• Question: My PEth-d5 signal is inconsistent across my samples. What could be the cause?

• Answer: High variability in the internal standard signal can be due to several factors:

  • Inconsistent sample preparation: Ensure that the internal standard is added accurately and consistently to every sample and that all subsequent extraction steps are performed uniformly.

  • Differential matrix effects: Even though PEth-d5 is a good internal standard, significant variations in the matrix composition between samples can sometimes lead to differential ion suppression or enhancement.[4] Consider further sample cleanup steps if matrix effects are suspected.

  • Pipetting errors: Inaccurate pipetting of the internal standard solution can lead to significant variability. Ensure pipettes are properly calibrated.

Issue 2: Inaccurate Quantification and Poor Precision

• Question: My quantitative results for PEth are not accurate or precise, even with an internal standard. What should I check?

• Answer: Inaccurate quantification can stem from several sources:

  • Isotopic Interference: This can occur if there is "cross-talk" between the mass spectrometric signals of PEth and PEth-d5.[7] This can be due to the natural isotopic abundance of elements in the PEth molecule or impurities in the internal standard. To check for this, analyze a high concentration of PEth without the internal standard and a sample with only the internal standard.

  • Differential Recovery: While unlikely to be a major issue due to the similar chemical nature, extreme matrix conditions could potentially lead to slight differences in the extraction recovery of PEth and PEth-d5.

  • Calibration Curve Issues: Ensure your calibration curve is linear and covers the expected concentration range of your samples. Non-linearity at the lower end of the curve can sometimes be a sign of isotopic interference.[8]

Issue 3: Presence of Unlabeled PEth in the PEth-d5 Internal Standard

• Question: I see a peak for unlabeled PEth when I inject my internal standard solution alone. Why is this happening?

• Answer: This indicates an isotopic impurity in your PEth-d5 standard, meaning it contains a small amount of the non-deuterated form.[8] This can lead to an overestimation of the PEth concentration, especially at low levels. If this is observed, it is crucial to either obtain a new, higher purity standard or to mathematically correct for this contribution in your data analysis.[7]

Issue 4: Deuterium (B1214612) Exchange

• Question: Is it possible for the deuterium atoms on PEth-d5 to be replaced by hydrogen atoms during sample preparation?

• Answer: Deuterium exchange, or back-exchange, can occur if the deuterium labels are in chemically unstable positions.[4] However, for PEth-d5, the deuterium atoms are typically on the ethanol (B145695) moiety, which is generally stable under standard extraction conditions. To minimize any risk, avoid prolonged exposure to strongly acidic or basic conditions during sample preparation.[3]

Experimental Protocols

Protein Precipitation Extraction Method

This is a common and straightforward method for PEth extraction from whole blood.

• Sample Preparation: To 150 µL of whole blood, add a specific volume of the PEth-d5 internal standard solution (e.g., to achieve a final concentration of 0.55 µM).[9]

• Protein Precipitation: Add 450 µL of 2-propanol (isopropanol) to the sample.[9]

• Vortexing: Vortex the mixture thoroughly to ensure complete protein precipitation and mixing.

• Centrifugation: Centrifuge the sample at a high speed (e.g., 10,000 g for 5 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis by LC-MS/MS.

Supported Liquid Extraction (SLE) Method

SLE is another effective technique for cleaning up samples before analysis.

• Sample Pre-treatment: Dilute the whole blood sample with a solution such as water:acetonitrile (80:20 v/v) and add the PEth-d5 internal standard.

• Loading: Load the pre-treated sample onto the SLE plate.

• Elution: Elute the PEth and PEth-d5 from the plate using an organic solvent mixture. A mixture of tert-butyl methyl ether and 2-propanol (e.g., 5:1 v:v) has been shown to be effective.[2]

• Evaporation and Reconstitution: Evaporate the eluent to dryness and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Quantitative Data Summary

Parameter	Value	Reference
Extraction Recovery (PEth 16:0/18:1)	95-102%	[10]
Extraction Recovery (PEth 16:0/18:2)	~88%	[1]
Matrix Effects (with IS correction)	107% to 112%	[10]
Limit of Quantification (LOQ)	0.03 µM	[10]
Within-assay Imprecision (CV)	0.4-3.3%	[10]
Between-assay Imprecision (CV)	≤ 7.1%	[10]

Visualizations

References

• 1. waters.com [waters.com]
• 2. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. 磷脂酰乙醇16:0/18:1-D5 溶液 100 μg/mL in methanol (as free phosphate), certified reference material, ampule of 1 mL, Cerilliant® | Sigma-Aldrich [sigmaaldrich.com]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS/MS Analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce ion suppression, with a focus on deuterated internal standards like SOPEth-d5, in liquid chromatography-mass spectrometry (LC-MS/MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for my analysis?

A: Ion suppression is a type of matrix effect where the ionization efficiency of the target analyte is reduced by the presence of co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins). This leads to a decreased signal intensity for the analyte, which can result in poor sensitivity, inaccurate quantification, and reduced reproducibility. For deuterated internal standards like SOPEth-d5, which are used to correct for these effects, significant ion suppression can still compromise the integrity of the assay if the suppression effect is not consistent between the analyte and the standard.

Q2: How can I determine if my SOPEth-d5 signal is being affected by ion suppression?

A: A common method to assess ion suppression is the post-column infusion experiment. In this procedure, a solution of your analyte (SOPEth-d5) is continuously infused into the mass spectrometer after the analytical column. Simultaneously, a blank matrix sample (e.g., plasma, urine) is injected onto the LC system. A dip or decrease in the constant signal of the infused analyte as the matrix components elute indicates the time points where ion suppression is occurring. This elution profile can then be compared to the retention time of your analyte to see if they overlap.

Q3: What are the primary causes of ion suppression in ESI-MS?

A: The primary causes of ion suppression in Electrospray Ionization (ESI) Mass Spectrometry are co-eluting matrix components that compete with the analyte for ionization. Key culprits include:

• Phospholipids: Abundant in plasma and tissue samples, they are notoriously problematic and often elute in the mid-to-late regions of a reverse-phase chromatogram.

• Salts and Buffers: Non-volatile salts (e.g., phosphates, sodium chloride) can form adducts and reduce the efficiency of the ESI process.

• Ion-pairing reagents: While useful for chromatography, some can cause significant suppression.

• Endogenous metabolites: High concentrations of other small molecules from the biological matrix can interfere with the ionization of the target analyte.

Troubleshooting Guide: Reducing Ion Suppression for SOPEth-d5

Issue: Low or inconsistent signal intensity for SOPEth-d5.

This guide provides a systematic approach to diagnose and mitigate the root cause of ion suppression affecting your internal standard.

Step 1: Diagnosis - Is it Ion Suppression?

Before modifying your method, confirm that ion suppression is the problem.

Methodology: Post-Column Infusion Analysis

• Preparation: Prepare a solution of SOPEth-d5 at a concentration that gives a stable and moderate signal (e.g., 100 ng/mL in 50:50 methanol:water).

• Setup: Use a syringe pump and a T-connector to introduce the SOPEth-d5 solution into the mobile phase stream between the analytical column and the mass spectrometer's ion source.

• Infusion: Begin infusing the SOPEth-d5 solution at a low flow rate (e.g., 5-10 µL/min).

• Analysis: Once a stable signal (baseline) for SOPEth-d5 is observed, inject a blank, extracted sample matrix (without the analyte or internal standard).

• Evaluation: Monitor the SOPEth-d5 signal. A significant drop in the baseline that corresponds to the elution of matrix components indicates ion suppression. Compare the retention time of this drop with the expected retention time of SOPEth-d5 in your standard analysis.

DOT Script for Ion Suppression Diagnosis Workflow

Caption: Workflow for diagnosing ion suppression.

Step 2: Mitigation Strategies

If ion suppression is confirmed, employ one or more of the following strategies.

Moving the analyte's retention time away from the suppression zone is often the most effective solution.

Experimental Protocol: Gradient Modification

• Objective: To shift the elution of SOPEth-d5 away from major matrix interferences.

• Initial Conditions: Let's assume a starting gradient of 10% to 90% Acetonitrile (ACN) over 5 minutes.

• Modification 1 (Slower Gradient): Extend the gradient time (e.g., to 10 minutes). This provides more time for separation of the analyte from interfering compounds.

• Modification 2 (Isocratic Hold): If suppression occurs early in the run, add an initial isocratic hold at a low organic percentage (e.g., 10% ACN for 2 minutes) to allow polar interferences to elute first.

• Column Chemistry: Consider switching to a different column chemistry (e.g., from C18 to Phenyl-Hexyl or a column with a different particle size) to alter selectivity.

Reducing the amount of matrix components introduced into the system is crucial.

Comparison of Sample Preparation Techniques

Technique	Principle	Pros	Cons
Protein Precipitation (PPT)	A solvent (e.g., Acetonitrile) is added to precipitate proteins, which are then removed by centrifugation.	Fast, simple, inexpensive.	Non-selective, leaves many matrix components (e.g., phospholipids) in the supernatant.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned into an immiscible organic solvent, leaving interfering substances in the aqueous layer.	Cleaner than PPT, can be selective.	More labor-intensive, requires solvent optimization.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a stronger solvent.	Highly selective, provides the cleanest extracts.	More expensive, requires method development.

DOT Script for Sample Preparation Selection

Caption: Decision tree for sample preparation methods.

Adjusting ion source parameters can sometimes reduce the impact of matrix effects.

Key Parameters to Optimize:

• Gas Temperatures (Nebulizer, Drying Gas): Higher temperatures can improve desolvation efficiency, which may help reduce the formation of adducts that contribute to suppression.

• Spray Voltage: Optimize the voltage to ensure stable and efficient ionization of the analyte. A voltage that is too high can sometimes increase the ionization of interfering compounds.

• Nebulizer Gas Flow: This affects the droplet size in the ESI plume. Adjusting the flow can influence the ionization process and potentially reduce suppression.

Quantitative Impact of Optimization (Example Data)

The following table shows hypothetical data from an experiment to reduce ion suppression for SOPEth-d5 by optimizing the sample cleanup method.

Sample Prep Method	SOPEth-d5 Peak Area (in blank matrix)	Signal Suppression (%)
Protein Precipitation	75,000	62.5%
Liquid-Liquid Extraction	155,000	22.5%
Solid-Phase Extraction	190,000	5.0%
Neat Solution (Control)	200,000	0%

Note: Signal Suppression (%) is calculated as [1 - (Peak Area in Matrix / Peak Area in Neat Solution)] x 100.

This data clearly demonstrates that a more rigorous sample cleanup method like SPE can significantly reduce signal suppression and improve the response of the internal standard.

Technical Support Center: Troubleshooting Poor Chromatography of SOPEth-d5

Welcome to the technical support center for the analysis of SOPEth-d5. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and manage common chromatographic issues encountered during the analysis of this and other deuterated compounds. This guide provides in-depth answers to frequently asked questions, detailed troubleshooting guides, and visual workflows to streamline your analytical process.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard, SOPEth-d5, eluting at a different retention time than its non-deuterated analyte?

This phenomenon is primarily due to the chromatographic isotope effect. The key factors influencing this are:

• Bond Strength: The carbon-deuterium (C-D) bond is slightly stronger and shorter than the carbon-hydrogen (C-H) bond.

• Polarity and Lipophilicity: In reversed-phase liquid chromatography (RPLC), deuterated compounds are often slightly less lipophilic than their non-deuterated counterparts. This can lead to weaker interactions with the non-polar stationary phase and, consequently, earlier elution.[1] Conversely, in normal-phase liquid chromatography (NPLC), the opposite may occur, with deuterated compounds sometimes exhibiting longer retention times.[1]

• Number and Position of Deuterium (B1214612) Atoms: A greater number of deuterium atoms in a molecule generally leads to a more significant retention time shift.[1][2] The specific location of the deuterium atoms within the molecule can also affect its overall polarity and interaction with the stationary phase.[1][3]

Q2: My SOPEth-d5 peak shape is poor (tailing, fronting, or broad). What are the likely causes?

Poor peak shape is a common issue in chromatography and can be caused by a variety of factors, not necessarily specific to deuterated compounds.[4][5] Here are some of the most common culprits:

• Peak Tailing: Often caused by strong interactions between the analyte and active sites on the stationary phase (e.g., exposed silanols), or by issues with the mobile phase pH.[5] It can also be a sign of column degradation.[4]

• Peak Fronting: This is often a classic symptom of column overload, where too much sample has been injected.[4][5] It can also be caused by injecting the sample in a solvent that is significantly stronger than the mobile phase.

• Broad Peaks: Can be caused by a variety of issues including large dead volumes in the system, column contamination, or a mobile phase that is not optimal for the analyte.[5]

• Split Peaks: This can indicate a partially blocked frit at the column inlet, a void in the column packing material, or a problem with the sample injection process.[6][7]

Q3: I'm observing inconsistent retention times for SOPEth-d5 across different runs. What should I check?

Fluctuations in retention time can point to issues with the stability of the chromatographic system. Key areas to investigate include:

• Column Temperature: Inconsistent column temperature can lead to shifts in retention time. Even small variations can affect the viscosity of the mobile phase and the kinetics of analyte-stationary phase interactions.[1]

• Mobile Phase Composition: An improperly prepared or degrading mobile phase can cause retention time drift. Ensure accurate preparation and consider fresh preparation.

• System Equilibration: Insufficient equilibration of the column between runs, especially in gradient elution, can lead to inconsistent retention times.[8]

• Pump Performance: Issues with the HPLC pump, such as leaks or inconsistent flow rates, can directly impact retention time stability.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Poor Peak Shape

This guide provides a systematic approach to troubleshooting common peak shape problems.

dot

Caption: Troubleshooting workflow for poor peak shape.

Guide 2: Addressing Retention Time Variability

Follow these steps to diagnose and correct inconsistent retention times for SOPEth-d5.

dot

Caption: Workflow for troubleshooting retention time variability.

Experimental Protocols

While a specific protocol for "SOPEth-d5" is not available, the following provides a general starting methodology for the LC-MS/MS analysis of a deuterated internal standard in a biological matrix. This should be optimized for your specific compound and matrix.

Protocol: Generic LC-MS/MS Method for a Deuterated Internal Standard

• Sample Preparation (Protein Precipitation):

  • To 100 µL of the biological sample (e.g., plasma, urine), add 300 µL of a solution of acetonitrile (B52724) containing SOPEth-d5 at a known concentration.

  • Vortex the mixture vigorously for 1 minute to precipitate proteins.

  • Centrifuge the sample at 12,000 x g for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a common choice.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient might run from 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analyte.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and SOPEth-d5 need to be determined by infusion and optimization.

Data Presentation

The following table provides a template for summarizing key chromatographic parameters for SOPEth-d5 and its non-deuterated analog. Users should populate this table with their own experimental data to track performance and troubleshoot issues.

Parameter	Analyte (SOPEth)	Internal Standard (SOPEth-d5)	Acceptance Criteria
Retention Time (min)	e.g., 2.54	e.g., 2.52	Consistent within a run (e.g., ± 0.1 min)
Peak Asymmetry (Tailing Factor)	e.g., 1.1	e.g., 1.2	Typically 0.8 - 1.5
Peak Width (at half height, sec)	e.g., 3.5	e.g., 3.6	Consistent and minimal
Signal-to-Noise Ratio (S/N)	e.g., >100	e.g., >500	Sufficient for accurate integration

References

• 1. DECAMETHYLCYCLOPENTASILOXANE (D5) - Ataman Kimya [atamanchemicals.com]
• 2. PLPEth-d5 | C39H76NO8P | CID 164517000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Development and Validation of a New LC-MS/MS Method for the Assay of Plasmatic Peripheral Short- and Medium-Chain Fatty Acids for Metabolomics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Enhancing PEth Analysis with SOPEth-d5

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing the deuterated internal standard, 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanol-d5 (SOPEth-d5), to enhance the limit of detection for phosphatidylethanol (B1425624) (PEth) analysis, primarily via liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is SOPEth-d5 and what is its primary role in PEth analysis?

SOPEth-d5 is a deuterated analog of the most common PEth homolog, PEth 16:0/18:1. It serves as an internal standard (IS) in quantitative LC-MS/MS applications.[1] Its chemical and physical properties are nearly identical to the endogenous PEth 16:0/18:1, meaning it behaves similarly during sample extraction, chromatography, and ionization. However, due to its five deuterium (B1214612) atoms, it has a higher mass, allowing the mass spectrometer to distinguish it from the target analyte.[2][3] The primary role of SOPEth-d5 is to correct for variability in the analytical process, including extraction efficiency and matrix effects, which leads to improved accuracy, precision, and sensitivity of the assay.[4]

Q2: How does using SOPEth-d5 help enhance the limit of detection (LOD) and limit of quantification (LOQ)?

Using a stable isotope-labeled internal standard like SOPEth-d5 is crucial for enhancing detection limits for several reasons:

• Correction for Matrix Effects: Biological samples like whole blood are complex matrices that can cause ion suppression or enhancement in the mass spectrometer source, leading to inaccurate quantification. Since SOPEth-d5 is affected by these matrix effects in the same way as the native PEth, the ratio of the analyte to the internal standard remains constant, correcting for these variations.[3]

• Compensation for Sample Loss: It accounts for any loss of analyte during the sample preparation steps (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Improved Precision: By normalizing the analyte response to the internal standard response, the method's precision is improved, allowing for more reliable measurement of very low concentrations of PEth. This robust performance at low levels is key to achieving a lower LOQ.

Q3: What concentration of SOPEth-d5 should be used in my experiments?

The optimal concentration of the internal standard depends on the specific method and the expected concentration range of PEth in the samples. The goal is to use a concentration that provides a strong, stable signal without saturating the detector. Published methods have used a range of concentrations. For example, some methods add SOPEth-d5 to the precipitation solvent to achieve a final concentration in the extraction mixture of approximately 0.4 µM to 0.55 µM.[1][3] Other protocols specify adding a set amount to the initial sample, resulting in a final concentration of around 25 ng/mL.[5] It is recommended to optimize the internal standard concentration during method development.

Q4: What are the typical multiple reaction monitoring (MRM) transitions for PEth 16:0/18:1 and SOPEth-d5?

For analysis by tandem mass spectrometry in negative ion mode, the following MRM transitions are commonly monitored:

• PEth 16:0/18:1: The precursor ion is m/z 701.7. Common product ions are m/z 255.2 (palmitate) and m/z 281.3 (oleate).[2][3]

• SOPEth-d5 (Internal Standard): The precursor ion is m/z 706.7. The corresponding product ion monitored is typically m/z 255.3.[2][3]

Troubleshooting Guide

Problem: High Variability / Poor Reproducibility (High %CV)

Possible Cause	Recommended Solution
Inconsistent Internal Standard Spiking	Ensure the internal standard (SOPEth-d5) is added accurately and consistently to every sample, calibrator, and quality control at the very beginning of the sample preparation process. Use a calibrated pipette.
Matrix Effects	The complex nature of whole blood can cause significant matrix effects.[6] Utilize advanced sample cleanup techniques like Supported Liquid Extraction (SLE) or phospholipid removal plates, which have been shown to provide cleaner extracts and improve reproducibility.[5][7]
Incomplete Protein Precipitation	Ensure the ratio of precipitation solvent (e.g., isopropanol (B130326), acetonitrile) to whole blood is sufficient for complete protein removal.[3] A common ratio is 3:1 (v/v) of solvent to blood. Vortex thoroughly and ensure adequate centrifugation time and speed.

Problem: Low Signal Intensity for PEth and/or SOPEth-d5

Possible Cause	Recommended Solution
Poor Extraction Recovery	The choice of extraction solvent is critical. For Liquid-Liquid Extraction (LLE), mixtures containing isopropanol (e.g., hexane/isopropanol or heptane/isopropanol) are often used.[6][8] For Supported Liquid Extraction (SLE), an elution solvent like ethyl acetate:isopropanol (95:5, v/v) can be effective.[5] Optimize the solvent system for your specific application.
Ion Suppression	Co-eluting phospholipids (B1166683) are a major cause of ion suppression. Enhance sample cleanup using phospholipid removal plates or SLE.[5][9] Also, optimize chromatographic separation to move PEth away from highly suppressive regions of the chromatogram.
Suboptimal MS Source Conditions	Optimize mass spectrometer source parameters, including capillary voltage, source temperature, and gas flows, to ensure efficient ionization of PEth.

Problem: Poor Chromatographic Peak Shape (e.g., Tailing, Broadening)

Possible Cause	Recommended Solution
Analyte Lipophilicity	PEth is highly lipophilic and can exhibit secondary interactions with the column and LC system components.[7] Use a column designed for polar lipids, such as a BEH-phenyl or a polar-embedded C18 column.[3][10]
Inadequate Mobile Phase Strength	The mobile phase may not be strong enough to elute the highly retained PEth efficiently. Incorporating a stronger solvent like isopropanol (IPA) into the mobile phase can significantly improve peak shape.[9][11]
Column Fouling	Residual matrix components can build up on the column, degrading performance. Use a guard column and ensure a robust column wash is performed after each injection.[12]

Problem: Signal Carryover in Blank Injections

Possible Cause	Recommended Solution
Adsorption in LC System	PEth can adsorb to surfaces in the autosampler needle, injection port, and tubing.
Insufficient Needle Wash	Optimize the autosampler wash procedure. Use a strong solvent mixture (e.g., one that mimics the strongest mobile phase composition, like high isopropanol content) for the needle wash.
Insufficient Column Wash	Implement a high-organic, high-flow rate wash step at the end of each chromatographic run to ensure all of the PEth is eluted from the column before the next injection.[12]

Experimental Protocols

Protocol 1: Sample Preparation via Protein Precipitation

This protocol is based on a high-throughput method and is suitable for routine analysis.[3]

• Aliquoting: Pipette 150 µL of whole blood (calibrator, QC, or unknown sample) into a microcentrifuge tube.

• Internal Standard Addition: Add 450 µL of cold 2-propanol containing the internal standard (SOPEth-d5) at a concentration of 0.55 µM.

• Precipitation: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial or a 96-well plate for LC-MS/MS analysis.

Protocol 2: Sample Preparation via Supported Liquid Extraction (SLE)

This protocol provides a cleaner extract than protein precipitation and is effective at reducing matrix effects.[5]

• Sample Pre-treatment: In a microtube, add 100 µL of whole blood. Add 10 µL of a 250 pg/µL SOPEth-d5 internal standard solution. Finally, add 100 µL of 80:20 (v/v) water:acetonitrile and mix thoroughly.

• Loading: Load the entire 210 µL of the pre-treated sample onto an ISOLUTE® SLE+ 400 µL plate well. Apply a brief pulse of positive pressure to initiate flow onto the sorbent.

• Equilibration: Wait for 5 minutes to allow the sample to fully absorb and equilibrate on the sorbent.

• Elution: Apply 700 µL of ethyl acetate:isopropanol (95:5, v/v) to the well and allow it to flow via gravity for 5 minutes. Repeat this step with a second 700 µL aliquot.

• Drying and Reconstitution: Collect the eluate in a 96-well collection plate. Evaporate the solvent to dryness under a stream of nitrogen at 40°C. Reconstitute the dried extract in a suitable mobile phase for injection.

Quantitative Data Summary

The use of a deuterated internal standard like SOPEth-d5 allows for the development of highly sensitive and robust methods for PEth quantification.

Table 1: Example LC-MS/MS Parameters for PEth 16:0/18:1 and SOPEth-d5

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode	Reference
PEth 16:0/18:1	701.7	255.2	Negative	[2][3]
PEth 16:0/18:1	701.7	281.3	Negative	[2][3]
SOPEth-d5	706.7	255.3	Negative	[2][3]

Table 2: Achievable Limits of Quantification (LOQ) for PEth Using Deuterated Internal Standards

LOQ	Methodology Highlights	Reference
0.03 µM (~21 ng/mL)	UPLC-MS/MS with protein precipitation	[3][13]
1.7 ng/mL	UHPLC-MS/MS with 96-well Supported Liquid Extraction (SLE)	[8]
5 ng/mL	HPLC-MS/MS with LLE from dried blood spots	[14][15]
10 ng/mL (~0.014 µM)	UPLC-MS/MS with pass-through sample preparation plates	[9][11]

Visualizations

Caption: Experimental workflow for PEth quantification using SOPEth-d5 internal standard.

References

• 1. redhotdiagnostics.com [redhotdiagnostics.com]
• 2. academic.oup.com [academic.oup.com]
• 3. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biotage.com [biotage.com]
• 6. researchgate.net [researchgate.net]
• 7. waters.com [waters.com]
• 8. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. sciex.com [sciex.com]
• 11. waters.com [waters.com]
• 12. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Pilot Investigation of a Phosphatidylethanol-Based Contingency Management Intervention Targeting Alcohol Use - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Differences in the Synthesis and Elimination of Phosphatidylethanol 16:0/18:1 and 16:0/18:2 after Acute Doses of Alcohol - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Cross-Validation of Phosphatidylethanol (PEth) Assays Utilizing SOPEth-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of Phosphatidylethanol (B1425624) (PEth), a specific biomarker for alcohol consumption. It focuses on the cross-validation of a primary liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay with a well-established reference method, highlighting the use of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanol-d5 (SOPEth-d5) as an internal standard to ensure accuracy and reliability. The experimental data and protocols presented herein are synthesized from leading research to aid in the critical evaluation of PEth assay performance.

Introduction to PEth and the Role of Internal Standards

Phosphatidylethanol (PEth) is a group of abnormal phospholipids (B1166683) formed in the presence of ethanol, making it a highly specific biomarker for alcohol intake with a detection window of up to several weeks.[1][2][3] The most abundant homologue, PEth 16:0/18:1, is commonly quantified in whole blood and dried blood spots (DBS) to monitor alcohol consumption.[2][4][5]

To ensure the accuracy of quantification by LC-MS/MS, a stable isotope-labeled internal standard is crucial. SOPEth-d5, a deuterated form of PEth 16:0/18:1, is an ideal internal standard as it co-elutes with the analyte and compensates for variations in sample preparation and instrument response.[6][7][8]

Quantitative Data Summary

The following tables summarize the performance characteristics of a typical validated LC-MS/MS assay for PEth 16:0/18:1, utilizing SOPEth-d5 as the internal standard. These values are representative of what is expected from a robust and reliable assay.

Table 1: Assay Performance Characteristics

Parameter	Result
Linear Range	10 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.99
Lower Limit of Quantification (LLOQ)	10 ng/mL
Upper Limit of Quantification (ULOQ)	1000 ng/mL
Inter-assay Accuracy	92.8% - 108.2%
Inter-assay Precision (%CV)	5.11% - 11.97%
Recovery	95% - 102%

Table 2: Quality Control (QC) Sample Performance

QC Level	Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Low	30	30.3	101	11.97
Medium	300	324.6	108.2	5.11
High	800	742.4	92.8	7.61

Experimental Protocols

A detailed methodology for the quantification of PEth 16:0/18:1 in whole blood is provided below. This protocol is a composite of best practices from various validated methods.

1. Sample Preparation and Extraction

• Objective: To extract PEth from the whole blood matrix and precipitate proteins.

• Procedure:

  • Pipette 100 µL of whole blood into a 2 mL microtube.

  • Add 400 µL of isopropanol (B130326) containing the internal standard, SOPEth-d5, at a concentration of 0.4 µM.[8]

  • Vortex the mixture for 10 minutes to ensure thorough mixing and protein precipitation.[8]

  • Centrifuge the tubes at 10,000 x g for 5 minutes.[8]

  • Transfer the supernatant to a new vial or a 96-well plate for LC-MS/MS analysis.[8]

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Objective: To separate PEth from other sample components and quantify it using mass spectrometry.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A reverse-phase column, such as a Phenomenex Luna Omega Polar C18 (2.1 x 100 mm, 2.6 µm), is suitable for the separation.[4]

  • Mobile Phase A: 70:30 acetonitrile:10 mM ammonium (B1175870) acetate (B1210297) (v/v)[4]

  • Mobile Phase B: 100% 2-propanol[4]

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 60 °C[1]

• Mass Spectrometry Parameters:

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • PEth 16:0/18:1: 701.6 -> 281.2 (Quantifier), 701.7 -> 255.2 (Qualifier)[3][4]

    • SOPEth-d5 (Internal Standard): 706.6 -> 281.2 or 706.7 -> 255.3[3][4]

3. Cross-Validation Procedure

• Objective: To compare the performance of the in-house assay against a reference or alternative validated method.

• Procedure:

  • Analyze a set of at least 40 unique patient samples with both the in-house and the reference assay.

  • The samples should cover the full calibration range of the assays.

  • Perform statistical analysis on the resulting concentration data, including correlation analysis (e.g., Pearson or Spearman) and Bland-Altman plots to assess agreement and bias between the two methods.[9]

  • The acceptance criteria for the cross-validation should be pre-defined. A high correlation (R² > 0.9) and a small mean bias with 95% of the data points within the limits of agreement are generally considered acceptable.[9]

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the cross-validation of a PEth assay.

PEth Assay Cross-Validation Workflow

This workflow diagram outlines the parallel processing of samples through both the in-house and reference PEth assays, culminating in a statistical comparison to validate the in-house method. The use of a deuterated internal standard like SOPEth-d5 in the in-house assay is a critical component for ensuring the reliability of the quantitative results that are being compared. This systematic approach to cross-validation provides a high degree of confidence in the accuracy and precision of the newly developed or modified PEth assay for its intended application in research and clinical settings.

References

• 1. sciex.com [sciex.com]
• 2. LC-MS/MS Method of PEth in Whole Blood | Phenomenex [phenomenex.com]
• 3. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessment and cross-validation of calibration transferability between dried blood spot sampling devices for accurate quantification of phosphatidylethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. redhotdiagnostics.com [redhotdiagnostics.com]
• 9. Validation of the quantification of phosphatidylethanol (PEth) 16:0/18:1 concentrations in TASSO-M20 devices - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to SOPEth-d5 and Other Internal Standards for Phosphatidylethanol (PEth) Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of phosphatidylethanol (B1425624) (PEth), a highly specific biomarker for alcohol consumption, is paramount in clinical and forensic settings. The use of a stable isotope-labeled internal standard is crucial for achieving reliable and reproducible results in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of PEth. This guide provides a comprehensive comparison of SOPEth-d5 (phosphatidylethanol 16:0/18:1-d5) with other commonly used deuterated internal standards for PEth analysis, supported by experimental data and detailed methodologies.

Performance Data of PEth Internal Standards

Internal Standard	Analyte(s)	Recovery (%)	Matrix Effect (%)	Within-Assay Precision (%CV)	Between-Assay Precision (%CV)	Linearity (R²)
SOPEth-d5 (PEth 16:0/18:1-d5)	PEth 16:0/18:1, PEth 16:0/18:2	79 - 102	87 - 112	0.4 - 11.97	3.3 - 12[1]	>0.99[2]
POPEth-d5 (PEth 16:0/18:1-d5)	PEth 16:0/18:1	66.4 (for IS)[3]	71.0 (for PEth)[3]	<5[4]	<5[4]	>0.999[4]
PEth 16:0/18:2-d5	PEth 16:0/18:2	Not specified	Not specified	Not specified	Not specified	>0.99[5]
PEth 16:0/20:4-d5	PEth 16:0/20:4	Not specified	Not specified	Not specified	Not specified	Not specified
PEth 18:0/18:1-d5	PEth 18:0/18:1	Not specified	Not specified	Not specified	Not specified	Not specified
PEth 18:0/18:2-d5	PEth 18:0/18:2	Not specified	Not specified	Not specified	Not specified	Not specified

Note: "Not specified" indicates that the data was not explicitly found for that particular internal standard in the reviewed literature. The performance of an internal standard can be method-dependent.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of deuterated PEth analogs are scarce in the public domain. However, based on the principles of stable isotope labeling, it is expected that the physicochemical properties of deuterated internal standards are very similar to their non-deuterated counterparts.[6] Minor differences in properties such as melting point and solubility may exist due to the increased mass of deuterium, but these are generally not significant enough to affect their performance as internal standards in LC-MS/MS analysis. The key advantage of using a deuterated analog is its identical chromatographic retention time and ionization efficiency to the native analyte, which allows for effective correction of matrix effects.

Experimental Protocol: Comparison of Internal Standards for PEth Analysis

This section outlines a generalized experimental protocol for the comparative validation of different internal standards for the quantification of PEth in whole blood using LC-MS/MS.

1. Materials and Reagents:

• PEth analytical standards (e.g., PEth 16:0/18:1, PEth 16:0/18:2)

• Deuterated internal standards (e.g., SOPEth-d5, POPEth-d5, PEth 16:0/18:2-d5)

• LC-MS grade methanol, isopropanol (B130326), acetonitrile, and water

• Ammonium formate (B1220265)

• Whole blood (drug-free)

• Calibrators and quality control (QC) samples

2. Sample Preparation (Protein Precipitation):

• To 100 µL of whole blood sample (calibrator, QC, or unknown), add 300 µL of cold isopropanol containing the internal standard at a known concentration.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• LC System: UHPLC system

• Column: C18 or similar reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 5 mM Ammonium formate in water

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v)

• Gradient: A suitable gradient to separate PEth homologs (e.g., start with 50% B, ramp to 95% B)

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) in negative mode

• MRM Transitions: Monitor specific precursor and product ions for each PEth analog and internal standard. For example:

  • PEth 16:0/18:1: m/z 701.5 -> 255.2 (palmitate) and 281.2 (oleate)

  • SOPEth-d5: m/z 706.5 -> 255.2 and 281.2

4. Validation Parameters: To compare the performance of different internal standards, the following validation parameters should be assessed for each:

• Linearity: Analyze a series of calibrators to determine the concentration range over which the response is linear.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on multiple days to determine intra- and inter-assay accuracy and precision.

• Recovery: Compare the peak area of the analyte in a pre-extraction spiked sample to a post-extraction spiked sample.

• Matrix Effect: Compare the peak area of the analyte in a post-extraction spiked sample to a neat standard solution. The internal standard's ability to compensate for matrix effects should be evaluated by comparing the matrix effect of the analyte with and without internal standard correction.

Experimental Workflow Diagram

References

• 1. academic.oup.com [academic.oup.com]
• 2. DSpace [helda.helsinki.fi]
• 3. Development and Validation of an LC-MS/MS Method to Quantify the Alcohol Biomarker Phosphatidylethanol 16:0/18:1 in Dried Blood Spots for Clinical Research Purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academicworks.cuny.edu [academicworks.cuny.edu]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard for PEth Quantification: A Comparative Analysis of SOPEth-d5 and Alternative Internal Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of phosphatidylethanol (B1425624) (PEth), a key biomarker of alcohol consumption, the choice of an appropriate internal standard is paramount to ensure data accuracy and reliability. This guide provides an objective comparison of the performance of the deuterated internal standard SOPEth-d5 against non-deuterated alternatives, supported by experimental data from various validation studies.

At the forefront of accurate PEth analysis is the use of stable isotope-labeled internal standards (SIL-IS), with the deuterated form, specifically 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanol-d5 (PEth 16:0/18:1-d5), also known as SOPEth-d5, being widely regarded as the gold standard. Its chemical and physical properties closely mimic those of the endogenous PEth analytes, ensuring reliable correction for variations during sample preparation and analysis. While alternative, non-deuterated internal standards such as phosphatidylpropanol (PProp) and phosphatidylbutanol (PBut) have been utilized, the scientific consensus leans towards the superior performance of deuterated analogs.

Performance Comparison: SOPEth-d5 vs. Non-Deuterated Alternatives

The superiority of SOPEth-d5 lies in its ability to co-elute with the target PEth homologs during liquid chromatography-mass spectrometry (LC-MS/MS) analysis, providing more effective compensation for matrix effects and variations in ionization efficiency. This results in enhanced accuracy and precision of the quantification method.

Quantitative Performance of Methods Using SOPEth-d5

Numerous studies have validated LC-MS/MS methods for PEth quantification using SOPEth-d5 as the internal standard. The data consistently demonstrates high levels of accuracy and precision across a range of concentrations.

Validation Parameter	Low QC	Medium QC	High QC	Reference
Intra-Assay Precision (%CV)	2.6 - 8.2	2.6 - 8.2	2.6 - 8.2	[1]
Inter-Assay Precision (%CV)	3.2 - 6.1	3.2 - 6.1	3.2 - 6.1	[1]
Accuracy (% Bias)	Within ±15%	Within ±15%	Within ±15%	[2]
**Linearity (R²) **	>0.99	>0.99	>0.99	[2]
Limit of Quantification (LOQ)	8 ng/mL	-	-	[1]

Performance of Methods Using Non-Deuterated Internal Standards

While less common, methods employing non-deuterated internal standards like phosphatidylpropanol (PProp) and phosphatidylbutanol (PBut) have also been developed. Although direct comparative studies with extensive validation data against SOPEth-d5 are limited, the available information suggests that while these alternatives can be used, they may not offer the same level of analytical robustness. It has been noted that deuterated analogs are generally preferable to phosphatidylpropanol as an internal standard.[3]

Data from studies utilizing these non-deuterated standards are summarized below. It is important to note that these results are from different studies and direct comparison of the values may not be appropriate due to variations in experimental conditions.

Phosphatidylpropanol (PProp) as Internal Standard

Validation Parameter	Performance	Reference
Application	Used in LC-MS methods for PEth analysis.
Note	Deuterated analogs are considered preferable.	[3]

Phosphatidylbutanol (PBut) as Internal Standard

Validation Parameter	Performance	Reference
Application	Used in HPLC-ELSD methods for total PEth quantification.
Note	LC-MS/MS methods with deuterated standards offer higher sensitivity and specificity.

Experimental Protocols

The general workflow for PEth quantification using either deuterated or non-deuterated internal standards involves sample preparation followed by LC-MS/MS analysis. The key difference lies in the specific internal standard added at the beginning of the process.

Experimental Workflow for PEth Quantification using SOPEth-d5

PEth quantification workflow with SOPEth-d5.

Methodology:

• Sample Collection: Whole blood is collected in appropriate anticoagulant tubes.

• Internal Standard Spiking: A known concentration of SOPEth-d5 solution is added to an aliquot of the whole blood sample.

• Protein Precipitation: A protein precipitating agent, such as a mixture of acetonitrile and isopropanol, is added to the sample to remove proteins.[2]

• Centrifugation: The sample is centrifuged to pellet the precipitated proteins.

• Supernatant Transfer: The supernatant containing PEth and SOPEth-d5 is transferred to a clean tube or vial.

• LC-MS/MS Analysis: The extract is injected into an LC-MS/MS system for separation and detection.

• Data Analysis: The peak areas of the analyte (PEth) and the internal standard (SOPEth-d5) are measured. The concentration of PEth in the sample is determined by comparing the peak area ratio of PEth to SOPEth-d5 against a calibration curve prepared with known concentrations of PEth.

Experimental Workflow for PEth Quantification using Non-Deuterated Internal Standards

PEth quantification with non-deuterated IS.

Methodology:

• Sample Collection: Whole blood is collected.

• Internal Standard Spiking: A known concentration of a non-deuterated internal standard, such as phosphatidylpropanol or phosphatidylbutanol, is added to the sample.

• Extraction: A liquid-liquid or solid-phase extraction is typically performed to isolate the phospholipids.

• Evaporation and Reconstitution: The solvent is evaporated, and the residue is reconstituted in a suitable solvent for analysis.

• Chromatographic Analysis: The sample is analyzed using HPLC or LC.

• Detection: Detection can be achieved through mass spectrometry (MS/MS) or less specific methods like an evaporative light scattering detector (ELSD).

• Data Analysis: Similar to the method with a deuterated standard, the ratio of the analyte response to the internal standard response is used for quantification against a calibration curve.

Conclusion

The evidence strongly supports the use of SOPEth-d5 as the internal standard of choice for the accurate and precise quantification of PEth in biological samples. Its structural and chemical similarity to the endogenous analyte allows for superior correction of analytical variability, leading to more reliable and reproducible data. While non-deuterated alternatives like phosphatidylpropanol and phosphatidylbutanol can be employed, they are generally considered less optimal due to potential differences in extraction efficiency and chromatographic behavior, which can compromise the accuracy of the results. For researchers, scientists, and drug development professionals requiring the highest level of confidence in their PEth quantification, SOPEth-d5 represents the current gold standard.

References

• 1. waters.com [waters.com]
• 2. researchgate.net [researchgate.net]
• 3. Phosphatidylethanol in Blood as a Marker of Chronic Alcohol Use: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]

SOPEth-d5: A Superior Internal Standard for Validating New Alcohol Biomarker Tests

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable quantification of alcohol biomarkers is paramount in clinical diagnostics, forensic toxicology, and research settings. Phosphatidylethanol (PEth) has emerged as a highly specific and sensitive biomarker for detecting recent and chronic alcohol consumption. The validation of new PEth-based assays, as well as other emerging alcohol biomarker tests, necessitates a robust internal standard to ensure precision and accuracy. This guide provides an objective comparison of SOPEth-d5 (phosphatidylethanol-d5) as an internal standard against other alternatives, supported by experimental data and detailed methodologies.

The Critical Role of Internal Standards in Biomarker Analysis

Internal standards are essential in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), for correcting variations during sample preparation, injection, and ionization. An ideal internal standard should mimic the physicochemical properties of the analyte of interest as closely as possible. Deuterated stable isotope-labeled internal standards, such as SOPEth-d5, are considered the gold standard as they co-elute with the endogenous analyte and exhibit similar ionization efficiencies, thus providing the most accurate correction for analytical variability.

SOPEth-d5: Performance and Advantages

SOPEth-d5 is a deuterated form of the most abundant PEth homolog, PEth 16:0/18:1. Its nearly identical chemical structure and properties to the endogenous PEth 16:0/18:1 make it an excellent internal standard for LC-MS/MS-based quantification.

Key Advantages of SOPEth-d5:

• High Specificity and Accuracy: As a stable isotope-labeled internal standard, SOPEth-d5 is chemically identical to the analyte, differing only in mass. This allows for precise differentiation by the mass spectrometer while ensuring it behaves identically during extraction and chromatography, leading to highly accurate and reliable quantification.

• Correction for Matrix Effects: Biological matrices like whole blood are complex and can cause ion suppression or enhancement, leading to inaccurate results. SOPEth-d5 effectively compensates for these matrix effects, as it is affected in the same way as the endogenous analyte.

• Improved Precision: By accounting for variations in sample preparation and instrument response, SOPEth-d5 significantly improves the precision of the analytical method, as demonstrated by low coefficients of variation (CV) in validation studies.[1]

While other deuterated standards like PEth-d10 exist, SOPEth-d5 is widely validated and commercially available, making it a practical and reliable choice for most laboratories. Structural analogs, another class of internal standards, are less ideal as their different chemical structures can lead to variations in extraction efficiency and chromatographic behavior, compromising accuracy.

Performance Comparison of Alcohol Biomarkers

The validation of new alcohol biomarker tests often involves comparing their performance against established markers. The following table summarizes the performance characteristics of PEth (quantified using SOPEth-d5 as an internal standard) in comparison to other commonly used alcohol biomarkers.

Biomarker	Matrix	Detection Window	Sensitivity	Specificity	Primary Use
Phosphatidylethanol (PEth)	Whole Blood/DBS	Up to 3-4 weeks	High (88-100%)[2]	High (90-100%)[2]	Monitoring recent and chronic alcohol consumption.
Ethyl Glucuronide (EtG)	Urine, Hair	Urine: up to 5 days; Hair: months	High	High, but susceptible to incidental exposure	Detecting recent alcohol consumption and monitoring abstinence.
Ethyl Sulfate (EtS)	Urine	Up to 5 days	High	High	Detecting recent alcohol consumption, often used with EtG.
Carbohydrate-Deficient Transferrin (CDT)	Serum	2-4 weeks	Moderate to High	High	Detecting sustained heavy alcohol consumption.[3][4]
Gamma-Glutamyl Transferase (GGT)	Serum	Weeks to months	Low to Moderate	Low	Indirect marker, indicates liver damage, not specific to alcohol.
Mean Corpuscular Volume (MCV)	Whole Blood	Months	Low	Low	Indirect marker, reflects effect of alcohol on red blood cells.

Experimental Protocols

Detailed and validated experimental protocols are crucial for the accurate quantification of alcohol biomarkers. Below are representative methodologies for the analysis of PEth, EtG, and EtS using LC-MS/MS.

Protocol 1: Quantification of PEth 16:0/18:1 in Whole Blood using LC-MS/MS with SOPEth-d5

1. Sample Preparation (Protein Precipitation):

• To 100 µL of whole blood calibrator, quality control sample, or patient sample in a microcentrifuge tube, add 400 µL of isopropanol (B130326) containing the SOPEth-d5 internal standard (e.g., at 50 ng/mL).
• Vortex vigorously for 10 minutes to ensure complete protein precipitation and extraction of PEth.
• Centrifuge the sample at 10,000 x g for 10 minutes.
• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A suitable gradient to separate PEth from other blood components.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.
• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI-) mode.
• MRM Transitions:
• PEth 16:0/18:1: 701.5 -> 255.2 (quantifier), 701.5 -> 281.2 (qualifier)
• SOPEth-d5: 706.5 -> 255.2

Protocol 2: Quantification of EtG and EtS in Urine using LC-MS/MS

1. Sample Preparation (Dilute-and-Shoot):

• To 50 µL of urine sample, add 950 µL of a solution containing the deuterated internal standards (EtG-d5 and EtS-d5).
• Vortex to mix.
• Transfer the diluted sample to an autosampler vial for analysis.[5]

2. LC-MS/MS Conditions:

• LC System: HPLC or UHPLC system.
• Column: A suitable reversed-phase or HILIC column.
• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.
• Mobile Phase B: Acetonitrile.
• Gradient: A gradient program to separate EtG and EtS.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 10 µL.
• Mass Spectrometer: A triple quadrupole mass spectrometer in negative ESI mode.
• MRM Transitions:
• EtG: 221.1 -> 75.0 (quantifier), 221.1 -> 85.0 (qualifier)
• EtG-d5: 226.1 -> 75.0
• EtS: 125.0 -> 97.0 (quantifier), 125.0 -> 80.0 (qualifier)
• EtS-d5: 130.0 -> 98.0

Visualizing Key Processes with Graphviz

To further clarify the experimental and biological pathways, the following diagrams have been generated using Graphviz.

Caption: Metabolic pathway of Phosphatidylethanol (PEth) formation.

Caption: Experimental workflow for PEth analysis using SOPEth-d5.

Caption: Correction for analytical variability using SOPEth-d5.

Conclusion

SOPEth-d5 stands out as a robust and reliable internal standard for the validation and routine analysis of PEth, a leading biomarker for alcohol consumption. Its use ensures the accuracy and precision required for clinical and research applications. When compared to other alcohol biomarkers, PEth, quantified with the aid of SOPEth-d5, offers a superior combination of a long detection window, high sensitivity, and high specificity. The detailed experimental protocols and visual workflows provided in this guide serve as a valuable resource for researchers and scientists in the field of alcohol biomarker testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Performance of PEth Compared With Other Alcohol Biomarkers in Subjects Presenting For Occupational and Pre-Employment Medical Examination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monitoring of the alcohol biomarkers PEth, CDT and EtG/EtS in an outpatient treatment setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Monitoring of the alcohol biomarkers PEth, CDT and EtG/EtS in an outpatient treatment setting. | Semantic Scholar [semanticscholar.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Validating Phosphatidylethanol (PEth) Extraction with a Deuterated Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various extraction methods for Phosphatidylethanol (B1425624) (PEth), a specific and reliable biomarker for alcohol consumption. The validation of these methods relies on the use of a deuterated internal standard, most commonly PEth 16:0/18:1-d5, to ensure accuracy and precision in quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3][4][5] This document outlines detailed experimental protocols, presents comparative performance data, and visualizes the analytical workflow.

Introduction to PEth and the Role of Internal Standards

Phosphatidylethanols (PEths) are a group of abnormal phospholipids (B1166683) formed in the presence of ethanol. Their extended detection window of up to several weeks makes them superior to other alcohol biomarkers like ethyl glucuronide (EtG) and ethyl sulfate (B86663) (EtS).[2] The most abundant and commonly measured PEth homologue is PEth 16:0/18:1.[1]

Accurate quantification of PEth in whole blood is critical for clinical and forensic applications. The use of a stable isotope-labeled internal standard, such as PEth 16:0/18:1-d5, is essential to compensate for variability during sample preparation and analysis, thereby improving the accuracy and reliability of the results.[2][6]

Comparison of PEth Extraction Methodologies

Several techniques are employed for the extraction of PEth from whole blood, each with its own advantages and performance characteristics. The most common methods include Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Supported Liquid Extraction (SLE).

Parameter	Protein Precipitation (PPT)	Supported Liquid Extraction (SLE)	Liquid-Liquid Extraction (LLE)
Principle	Proteins are precipitated with an organic solvent (e.g., isopropanol (B130326), acetonitrile), and the supernatant containing PEth is analyzed.[2][7]	The aqueous sample is adsorbed onto a solid support, and PEth is eluted with an immiscible organic solvent.[1][8]	PEth is partitioned from the aqueous blood sample into an immiscible organic solvent (e.g., hexane, ethyl acetate).[9]
Throughput	High	High (amenable to 96-well format)[1][8]	Moderate
Recovery	95-102%[2]	>60% to 68-80%[8]	45-82%
Matrix Effects	Can be significant, but compensated by internal standard (107-112% after IS correction)[2]	Minimal ion suppression (<13%)[3]	Ion suppression observed for the majority of PEth homologues
Linearity (R²)	≥ 0.999[2]	> 0.999[8]	Not explicitly stated, but method is linear
Precision (%CV)	Within-assay: 0.4-3.3%; Between-assay: ≤ 7.1%[2]	Intermediate precision: ≤± 12%[1]	Not explicitly stated
Accuracy	99.3% (at LOQ)[2]	Intermediate accuracy: ≤± 17%[1]	Within ±20% for most homologues
Limit of Quantification (LOQ)	0.03 µM (approx. 21 ng/mL)[2]	1.7 ng/mL[1]	Not explicitly stated

Experimental Protocols

Below are detailed methodologies for the key extraction techniques.

1. Protein Precipitation (PPT) Method [2][7]

• Sample Preparation: To 150 µL of whole blood, add 450 µL of 2-propanol containing the internal standard (PEth-d5 at 0.55 µM).

• Extraction: Vortex the mixture thoroughly to precipitate proteins.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• Analysis: Transfer the supernatant for LC-MS/MS analysis.

2. Supported Liquid Extraction (SLE) Method [1][8]

• Sample Pre-treatment: Add 10 µL of a 250 pg/µL internal standard solution to 100 µL of whole blood. Add a further 100 µL of a water:acetonitrile (B52724) (80:20 v/v) solution and mix.[8]

• Sample Loading: Load the pre-treated sample onto the SLE+ plate and wait 5 minutes for the sample to adsorb.[8]

• Analyte Elution: Elute the PEth with a mixture of ethyl acetate (B1210297) and isopropanol (95:5, v/v).[8]

• Evaporation and Reconstitution: Evaporate the eluent to dryness and reconstitute the residue in an appropriate solvent for injection.[8]

3. Liquid-Liquid Extraction (LLE) Method [4][9]

• Sample Preparation: Punch out the entire dried blood spot (DBS) and place it in a glass tube. Add 250 µL of a water:isopropanol:ammonium acetate solution, 1.5 µL of internal standard (PEth-d5), and 1 mL of hexane.[9]

• Extraction: Vortex and sonicate the mixture for 30 minutes.

• Centrifugation: Centrifuge the sample for 10 minutes at 13,000 g.[9]

• Evaporation and Reconstitution: Transfer the supernatant, evaporate to dryness, and reconstitute in 30 µL of acetonitrile for analysis.[9]

Method Validation and Performance Data

The following tables summarize the validation parameters for a robust LC-MS/MS method for PEth 16:0/18:1 analysis using PEth-d5 as the internal standard.

Table 1: Method Validation Parameters for a Protein Precipitation based LC-MS/MS Method [2]

Parameter	Result
Linearity Range	0.05-4.00 µM
Correlation Coefficient (R²)	≥ 0.999
Limit of Quantification (LOQ)	0.03 µM
Accuracy at LOQ	99.3%
Precision at LOQ (%CV)	6.7%
Within-Assay Precision (%CV)	0.4-3.3%
Between-Assay Precision (%CV)	≤ 7.1%
Recovery	95-102%
Matrix Effect (after IS correction)	107-112%

Table 2: Method Validation Parameters for a Supported Liquid Extraction based UHPLC-MS/MS Method [1]

Parameter	Result
Linearity Range	1.4-2112 ng/mL
Limit of Quantification (LOQ)	1.7 ng/mL
Intermediate Precision (%CV)	≤± 12%
Intermediate Accuracy	≤± 17%

Alternative Internal Standards

While PEth 16:0/18:1-d5 is the most commonly used internal standard for the quantification of PEth 16:0/18:1, other deuterated analogues corresponding to different PEth homologues can also be utilized when a broader panel of PEth species is being investigated. The key is to use an internal standard that closely mimics the chemical and physical properties of the analyte of interest.

Experimental and Analytical Workflows

The following diagrams illustrate the typical workflows for PEth extraction and analysis.

Caption: General workflow for PEth extraction from whole blood.

Caption: Signaling pathway for LC-MS/MS analysis of PEth.

References

• 1. Determination of phosphatidylethanol 16:0/18:1 in whole blood by 96‐well supported liquid extraction and UHPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High Throughput UPLC®-MSMS Method for the Analysis of Phosphatidylethanol (PEth) 16:0/18:1, a Specific Biomarker for Alcohol Consumption, in Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. Assessment and cross-validation of calibration transferability between dried blood spot sampling devices for accurate quantification of phosphatidylethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. redhotdiagnostics.com [redhotdiagnostics.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. biotage.com [biotage.com]
• 9. Determination by UHPLC‐QTOF‐HRMS of Phosphatidylethanol (PEth) in Dried Blood Spots: Method Validation and Practical Application of a Rising Alcohol Abuse Biomarker With Minimally Invasive Sampling - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for SOPEth-d5: A Guide for Laboratory Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for SOPEth-d5 could not be located. The following procedures are general guidelines for handling and disposing of a chemical with unknown properties and hazards in a laboratory setting. This information should not be considered a substitute for a substance-specific SDS and direct consultation with your institution's Environmental Health and Safety (EHS) department.

The proper disposal of any chemical substance is paramount to ensuring the safety of laboratory personnel and the protection of the environment. For novel or specialty chemicals such as SOPEth-d5, a deuterated sulfated polyethoxysulfonate, obtaining the Safety Data Sheet (SDS) is the critical first step. The SDS provides comprehensive information regarding the material's physical and chemical properties, hazards, and specific handling and disposal instructions. In the absence of an SDS for SOPEth-d5, the substance must be treated as hazardous.

Immediate Safety and Handling Precautions

Given the lack of specific hazard information, a cautious approach is mandatory. One available document for a product containing an unspecified chemical, withheld as a trade secret, includes the hazard statement H361: "Suspected of damaging fertility or the unborn child"[1]. While it is unconfirmed if this applies to SOPEth-d5, it underscores the necessity of treating the substance with care.

Personal Protective Equipment (PPE):

Always assume the substance is hazardous. The minimum required PPE when handling SOPEth-d5 includes:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat.

Additional PPE, such as a face shield and specialized gloves, may be required based on the procedure and potential for exposure.

Step-by-Step Disposal Protocol for Unidentified Chemicals

• Treat as Hazardous Waste: In the absence of an SDS, all waste containing SOPEth-d5, including contaminated labware and PPE, must be managed as hazardous waste.

• Waste Collection:

  • Collect all liquid waste containing SOPEth-d5 in a dedicated, properly sealed, and clearly labeled hazardous waste container.

  • Collect all solid waste, such as contaminated gloves, weighing paper, and pipette tips, in a separate, sealed, and clearly labeled hazardous waste bag or container.

• Labeling:

  • Label the waste container clearly with "Hazardous Waste" and "SOPEth-d5."

  • Include the full chemical name: sulfated polyethoxysulfonate-d5.

  • Indicate the approximate concentration and quantity of the waste.

  • List all other components of the waste mixture.

  • Include the date of waste generation and the responsible researcher's name and contact information.

• Storage:

  • Store the hazardous waste container in a designated and properly ventilated satellite accumulation area.

  • Ensure the storage area is secure and away from incompatible materials.

• Consult Environmental Health and Safety (EHS):

  • Contact your institution's EHS department to inform them of the waste.

  • Provide them with all available information on SOPEth-d5.

  • The EHS department will provide specific guidance on the final disposal procedure, which may include arranging for a licensed hazardous waste disposal company.

Quantitative Data

No quantitative data for SOPEth-d5 is available in the public domain. The following table is a placeholder to be populated with information from the official Safety Data Sheet once obtained.

Property	Value
Physical State	To be determined from SDS
Boiling Point	To be determined from SDS
Melting Point	To be determined from SDS
Solubility	To be determined from SDS
Vapor Pressure	To be determined from SDS
Specific Gravity	To be determined from SDS
LD50 (Oral)	To be determined from SDS
LC50 (Inhalation)	To be determined from SDS
Hazard Class	To be determined from SDS
UN Number	To be determined from SDS

Experimental Protocols

No experimental protocols involving SOPEth-d5 were cited in the available search results.

Disposal Workflow for Chemicals without an SDS

The following diagram outlines the decision-making process for the proper disposal of a chemical for which a Safety Data Sheet is not immediately available.

References

• 1. images.thdstatic.com [images.thdstatic.com]

Personal protective equipment for handling SOPEth-d5

Essential Safety and Handling Guide for SOPEth-d5

Disclaimer: A specific Safety Data Sheet (SDS) for SOPEth-d5 was not located in the available search results. The following guidance is based on general best practices for handling potentially hazardous, non-volatile chemical compounds in a research laboratory setting. Researchers, scientists, and drug development professionals should always consult the official SDS provided by the manufacturer or supplier for definitive safety protocols before handling any chemical. The information provided for Phenobarbital-D5, a hazardous deuterated compound, has been used as a relevant proxy for establishing a conservative safety protocol.

Personal Protective Equipment (PPE) for Handling SOPEth-d5

The primary defense against chemical exposure in a laboratory is a multi-layered approach to Personal Protective Equipment (PPE). The following table outlines the recommended PPE for handling SOPEth-d5, assuming it is a powdered substance.

PPE Category	Item	Specification	Rationale
Hand Protection	Double Gloves	Powder-free, disposable nitrile gloves. The outer glove should be placed over the gown cuff.[1]	Prevents skin contact and absorption. Double gloving provides an additional barrier in case of a tear or puncture.[1]
Body Protection	Disposable Gown	Lint-free, low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.[1]	Protects the body from contamination and prevents the transfer of the compound outside the designated area.[1]
Eye & Face Protection	Safety Goggles & Face Shield	ANSI Z87.1-rated safety goggles and a full-face shield.[1]	Provides comprehensive protection against splashes, aerosols, and airborne particles.[1]
Respiratory Protection	N95 or Higher Respirator	NIOSH-approved N95 or higher-rated respirator. Fit-testing is mandatory.[1]	Protects against the inhalation of airborne particles.[1]

Experimental Protocol: Safe Handling of SOPEth-d5

This protocol details the step-by-step procedure for safely handling SOPEth-d5 powder, from initial preparation to final disposal.

1. Preparation:

• Before beginning any work, ensure all necessary materials are gathered. This includes the required PPE, dedicated utensils such as spatulas and weighing paper, and properly labeled waste containers.[1]
• Don all required PPE in the correct order, ensuring a complete and secure barrier.[1]

2. Handling:

• When weighing the powdered compound, use a containment balance enclosure or perform the task within a designated engineering control (e.g., a chemical fume hood) to minimize the risk of inhalation.[1]
• Handle the compound with care to avoid generating dust.

3. Post-Handling and Decontamination:

• After handling, decontaminate all surfaces and equipment.
• Doff PPE in a manner that avoids self-contamination, removing the most contaminated items first.[1]
• Wash hands thoroughly with soap and water after removing all PPE.[1]

4. Disposal:

• All disposable items that have come into contact with SOPEth-d5, including gloves, gowns, weighing paper, and pipette tips, must be considered hazardous waste.[1]
• Place all contaminated solid waste in a designated, sealed, and clearly labeled hazardous waste container.[1]
• Collect any liquid waste, such as unused solutions or solvent rinses, in a dedicated, sealed, and properly labeled hazardous waste container.[1]
• Dispose of all waste in accordance with all applicable federal, state, and local regulations.[1]

Visualizing the Safe Handling Workflow

The following diagram illustrates the logical flow of operations for the safe handling of SOPEth-d5.

Caption: Safe Handling Workflow for Chemical Powders.

References

• 1. benchchem.com [benchchem.com]